2,5-Diallylbenzene-1,4-diol

• CAS: 7390-41-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Diallylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,5-Diallylbenzene-1,4-diol, also known as 2,5-diallylhydroquinone, is an organic compound with potential applications in polymer chemistry and as a precursor in the synthesis of more complex molecules. A thorough understanding of its physicochemical properties is paramount for its effective use in research and development. This guide provides a comprehensive overview of the known and predicted physicochemical characteristics of 2,5-Diallylbenzene-1,4-diol, complete with experimental protocols for their determination and an analysis of its spectral data.

Chemical Identity and Structure

2,5-Diallylbenzene-1,4-diol is a substituted hydroquinone featuring two allyl groups at the 2 and 5 positions of the benzene-1,4-diol ring.

IUPAC Name: 2,5-bis(prop-2-enyl)benzene-1,4-diol[1]

Synonyms: 2,5-Diallylhydroquinone, 2,5-Diallyl-1,4-benzenediol[1]

CAS Number: 7390-41-2[1]

Molecular Formula: C₁₂H₁₄O₂[1]

Molecular Weight: 190.24 g/mol [1]

Caption: Molecular Structure of 2,5-Diallylbenzene-1,4-diol.

Tabulated Physicochemical Properties

The following table summarizes the key physicochemical properties of 2,5-Diallylbenzene-1,4-diol. It is important to note that while some experimental data is available, other values are computationally predicted and should be considered as such.

Property	Value	Source/Method
Molecular Weight	190.24 g/mol	Computed (PubChem)[1]
Boiling Point	343.2 °C at 760 mmHg	Experimental[2]
Melting Point	Not experimentally determined	-
Density	1.086 g/cm³	Experimental[2]
logP (Octanol/Water Partition Coefficient)	3.4	Computed (XLogP3)[1]
Solubility	No quantitative data available. Expected to be soluble in alcohols and other polar organic solvents.[3]	-
Vapor Pressure	3.61E-05 mmHg at 25°C	Predicted

Experimental Determination of Physicochemical Properties

For researchers requiring precise experimental data, standardized protocols are essential. The following sections detail the recommended methodologies for determining key physicochemical properties, grounded in OECD guidelines to ensure data integrity and reproducibility.

Determination of Melting Point (OECD 102)

The melting point is a critical indicator of purity. Several methods are available, with the capillary method being the most common.

Principle: A small, powdered sample is heated in a capillary tube, and the temperature range over which the substance melts is observed.

Experimental Protocol:

• Sample Preparation: Ensure the 2,5-Diallylbenzene-1,4-diol sample is dry and finely powdered.

• Capillary Loading: Introduce a small amount of the powdered sample into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• Apparatus: Utilize a calibrated melting point apparatus with a heating block or oil bath.

• Heating: Heat the sample at a controlled rate (e.g., 1-2 °C/min) near the expected melting point.

• Observation: Record the temperature at which the first drop of liquid appears and the temperature at which the last solid particle melts. This range is the melting point.

Causality: A narrow melting point range is indicative of a high degree of purity. Impurities typically depress and broaden the melting range.

Caption: Workflow for Melting Point Determination.

Determination of Boiling Point (OECD 103)

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure surrounding the liquid.

Principle: The dynamic method involves measuring the boiling temperature at various pressures.

Experimental Protocol:

• Apparatus: Assemble a distillation apparatus with a heating mantle, a round-bottom flask containing the sample and boiling chips, a condenser, and a calibrated thermometer.

• Heating: Gently heat the sample to a steady boil.

• Equilibrium: Allow the system to reach thermal equilibrium, where the temperature of the vapor is constant.

• Measurement: Record the temperature of the vapor and the ambient pressure.

• Pressure Correction: If the determination is not performed at standard atmospheric pressure (101.325 kPa), the boiling point can be corrected using the Sydney-Young equation.[1][4]

Causality: The boiling point is a characteristic property that depends on the strength of intermolecular forces. Stronger forces result in a higher boiling point.

Determination of Solubility

Solubility is a measure of the maximum amount of a substance that can dissolve in a given amount of solvent at a specific temperature.

Principle: The shake-flask method is a common technique for determining the solubility of a substance in a particular solvent.

Experimental Protocol:

• Preparation: Add an excess amount of 2,5-Diallylbenzene-1,4-diol to a known volume of the solvent in a flask.

• Equilibration: Seal the flask and agitate it at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Allow the undissolved solid to settle.

• Sampling: Carefully withdraw a known volume of the supernatant (the clear solution).

• Quantification: Determine the concentration of the dissolved solute in the supernatant using a suitable analytical technique, such as HPLC or UV-Vis spectroscopy.

Causality: The "like dissolves like" principle generally applies. The two hydroxyl groups in 2,5-Diallylbenzene-1,4-diol suggest some polarity, making it likely to be more soluble in polar organic solvents than in nonpolar ones.[5]

Caption: Workflow for Solubility Determination by Shake-Flask Method.

Determination of Octanol-Water Partition Coefficient (logP)

The partition coefficient is a measure of the differential solubility of a compound in two immiscible solvents, typically n-octanol and water. It is a key parameter in drug development for predicting a drug's distribution in the body.[3]

Principle: The shake-flask method involves partitioning the solute between n-octanol and water and then measuring the concentration of the solute in each phase.

Experimental Protocol:

• Phase Preparation: Saturate n-octanol with water and water with n-octanol.

• Partitioning: Dissolve a known amount of 2,5-Diallylbenzene-1,4-diol in one of the phases and add it to a separatory funnel containing the other phase.

• Equilibration: Shake the funnel for a sufficient time to allow for partitioning equilibrium to be reached.

• Phase Separation: Allow the two phases to separate completely.

• Concentration Measurement: Determine the concentration of the solute in each phase using an appropriate analytical method (e.g., HPLC-UV).

• Calculation: The partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase. logP is the logarithm of this value.

Causality: A higher logP value indicates greater lipophilicity (hydrophobicity), suggesting the compound will preferentially partition into lipid-rich environments. The computed XLogP3 value of 3.4 for 2,5-Diallylbenzene-1,4-diol suggests it is a relatively lipophilic compound.[1]

Spectroscopic Profile

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR):

• Aromatic Protons: Two singlets are expected for the two chemically non-equivalent protons on the benzene ring.

• Hydroxyl Protons: A broad singlet, the chemical shift of which will be concentration and solvent dependent.

• Allyl Protons:

  • A doublet for the two protons of the CH₂ group adjacent to the aromatic ring.

  • A multiplet for the CH proton.

  • Two distinct signals (doublet of doublets) for the two terminal vinylic protons (CH₂).

¹³C NMR (Carbon NMR):

• Aromatic Carbons: Four distinct signals are expected for the aromatic carbons due to the substitution pattern.

• Allyl Carbons: Three distinct signals for the three carbons of the allyl group.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present:

• O-H Stretch: A broad and strong absorption band in the region of 3200-3600 cm⁻¹, characteristic of the hydroxyl groups.

• C-H Stretch (Aromatic): Absorptions above 3000 cm⁻¹.

• C-H Stretch (Aliphatic): Absorptions below 3000 cm⁻¹.

• C=C Stretch (Aromatic): Peaks in the 1450-1600 cm⁻¹ region.

• C=C Stretch (Alkenyl): A peak around 1640 cm⁻¹.

• C-O Stretch: A strong absorption in the 1260-1000 cm⁻¹ region.

Mass Spectrometry (MS)

In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) would be expected at m/z 190. Fragmentation would likely involve the loss of allyl groups and other characteristic cleavages of the hydroquinone ring.

Safety and Handling

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area or a fume hood.

• Storage: Store in a cool, dry, and well-ventilated place away from oxidizing agents.

Conclusion

This technical guide has synthesized the available and predicted physicochemical properties of 2,5-Diallylbenzene-1,4-diol. While some experimental data exists, further empirical studies are needed to fully characterize this compound, particularly concerning its melting point and solubility in various solvents. The provided protocols, based on established OECD guidelines, offer a framework for obtaining reliable experimental data. The predicted spectral information serves as a guide for structural confirmation and purity assessment. As with any chemical compound, appropriate safety precautions should be observed during handling and use.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 350335, 2,5-Diallylbenzene-1,4-diol. Retrieved from [Link].

• OECD (1995), Test No. 103: Boiling Point, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris, [Link].

• Leo, A., Hansch, C., & Elkins, D. (1971). Partition coefficients and their uses. Chemical reviews, 71(6), 525-616.

• RSC Publishing (2014). Like dissolves like. Retrieved from [Link].

• LookChem. 2,5-di(prop-2-en-1-yl)benzene-1,4-diol. Retrieved from [Link].

• OECD (1995), Test No. 102: Melting Point/Melting Range, OECD Guidelines for the Testing of Chemicals, Section 1, OECD Publishing, Paris, [Link].

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2,5-Diallylbenzene-1,4-diol molecular structure and weight

An In-Depth Technical Guide to 2,5-Diallylbenzene-1,4-diol: Synthesis, Characterization, and Applications

Introduction

2,5-Diallylbenzene-1,4-diol, also known as 2,5-diallylhydroquinone, is a substituted aromatic organic compound belonging to the hydroquinone family. Its structure, featuring a central hydroquinone ring with two allyl groups positioned at the 2 and 5 positions, makes it a valuable intermediate in organic synthesis and a molecule of interest for materials science and drug discovery. The presence of both nucleophilic hydroxyl groups and reactive allyl side chains provides a versatile platform for subsequent chemical modifications. This guide offers a technical overview of its molecular structure, a detailed protocol for its synthesis via the Claisen rearrangement, methods for its characterization, and a discussion of its current and potential applications for researchers in chemistry and drug development.

Part 1: Molecular Profile and Physicochemical Properties

The foundational step in understanding the utility of 2,5-Diallylbenzene-1,4-diol is a thorough characterization of its molecular structure and physical properties. The molecule consists of a benzene-1,4-diol (hydroquinone) core, which is substituted with two allyl (prop-2-en-1-yl) groups.

Caption: 2D Molecular Structure of 2,5-Diallylbenzene-1,4-diol.

The key identifiers and computed physicochemical properties of the molecule are summarized below for quick reference.

Identifier	Value	Source
IUPAC Name	2,5-bis(prop-2-enyl)benzene-1,4-diol	[1]
Synonyms	2,5-Diallylhydroquinone, NSC 509464	[1]
CAS Number	7390-41-2	[1][2]
Molecular Formula	C₁₂H₁₄O₂	[1][2]
Molecular Weight	190.24 g/mol	[1][2]
Boiling Point	343.2°C at 760 mmHg	[2]
Flash Point	165.4°C	[2]
Density	1.086 g/cm³	[2]

Part 2: Synthesis via Aromatic Claisen Rearrangement

The most direct and common synthesis of 2,5-Diallylbenzene-1,4-diol is achieved through the aromatic Claisen rearrangement of 1,4-bis(allyloxy)benzene. This reaction is a powerful tool in organic chemistry for forming carbon-carbon bonds.[3]

Mechanistic Overview

The Claisen rearrangement is a thermally driven, intramolecular[1][1]-sigmatropic rearrangement.[4][5] In this specific synthesis, heating 1,4-bis(allyloxy)benzene initiates a concerted pericyclic reaction. For each of the two allyloxy groups, the allyl group migrates from the oxygen atom to an adjacent ortho-carbon on the benzene ring. This process proceeds through a highly ordered, cyclic six-membered transition state.[3][5]

The initial rearrangement disrupts the aromaticity of the benzene ring, forming a non-aromatic dienone intermediate (6-allyl-cyclohexa-2,4-dienone). A subsequent tautomerization step, specifically a proton shift, rapidly restores the highly stable aromatic ring, yielding the final o-allylphenol product.[5] In this case, the reaction occurs symmetrically on both sides of the molecule.

Caption: Workflow for the synthesis of 2,5-Diallylbenzene-1,4-diol.

Detailed Experimental Protocol

This protocol is based on a reported scalable synthesis and is designed to be a self-validating system where progress can be monitored and the final product's identity confirmed.[6]

Materials and Equipment:

• 1,4-bis(allyloxy)benzene (Starting Material)

• Three-necked round-bottom flask

• Condenser

• Nitrogen or Argon gas source with bubbler

• Heating mantle with stirrer

• Thermocouple or thermometer

• Aluminum pan or crystallization dish

• Standard laboratory glassware for workup

• Solvents for purification (e.g., hexane, ethyl acetate)

• Silica gel for column chromatography

Procedure:

• Reactor Setup: Place a defined quantity (e.g., 1.0 eq) of 1,4-bis(allyloxy)benzene into a dry three-necked round-bottom flask equipped with a magnetic stir bar, a condenser, and a gas inlet/outlet.

• Inerting the System: The rationale for this step is critical. Hydroquinones are highly susceptible to oxidation, especially at elevated temperatures, which can lead to colored impurities. Purge the flask with an inert gas like nitrogen for 10-15 minutes to displace all oxygen.[6]

• Thermal Rearrangement: Begin stirring and heat the reaction vessel to 180°C using a heating mantle. The choice of temperature is a balance; it must be high enough to overcome the activation energy for the rearrangement but not so high as to cause decomposition.[6][7]

• Reaction Monitoring: Maintain the reaction at 180°C for approximately 6 hours.[6] The progress can be monitored by taking small aliquots (if feasible) and analyzing them via Thin Layer Chromatography (TLC) or ¹H-NMR to observe the disappearance of the starting material.

• Isolation: After the reaction is complete, turn off the heat and allow the flask to cool to a safe temperature. Pour the resulting product (often a viscous oil or solid at room temperature) into a suitable container like an aluminum pan for solidification.[6]

• Purification (if necessary): The crude product can be purified by recrystallization or silica gel column chromatography to remove any unreacted starting material or side products. A solvent system such as a hexane/ethyl acetate gradient is typically effective.

Characterization and Validation

Confirming the identity and purity of the synthesized 2,5-Diallylbenzene-1,4-diol is essential. A combination of spectroscopic methods provides a definitive validation of the molecular structure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are the primary tools for structural elucidation.[8][9] In the ¹H-NMR spectrum, one would expect to see characteristic signals for the aromatic protons, the hydroxyl protons, and the distinct protons of the allyl groups (vinylic and allylic).

• Infrared (IR) Spectroscopy: IR spectroscopy is used to confirm the presence of key functional groups. A broad absorption band in the region of 3200-3600 cm⁻¹ is indicative of the O-H stretching of the hydroxyl groups. Peaks around 1640 cm⁻¹ correspond to the C=C stretching of the allyl groups.

• Mass Spectrometry (MS): GC-MS can be used to confirm the molecular weight of the compound.[1] The mass spectrum should show a molecular ion peak (M⁺) corresponding to the calculated molecular weight of 190.24 g/mol .

Part 3: Applications in Research and Development

The unique structure of 2,5-Diallylbenzene-1,4-diol makes it a versatile molecule for further chemical exploration.

Advanced Synthetic Intermediate

The compound serves as a foundational building block for more complex structures. The two allyl groups and two hydroxyl groups are handles for further functionalization. For instance, it is the direct precursor to 2,3,5,6-tetraallylbenzene-1,4-diol through a repeated sequence of Williamson ether synthesis followed by another Claisen rearrangement.[6] This highlights its utility in creating highly substituted, redox-active molecules for materials science applications.

Redox Activity and Antioxidant Potential

The hydroquinone core is a classic redox-active functional group. It can undergo a reversible two-electron, two-proton oxidation to form the corresponding quinone, 2,5-diallyl-p-benzoquinone. This property is the basis for the antioxidant capabilities of many hydroquinone derivatives, which can act as radical scavengers. This redox behavior is central to its potential use in applications requiring electrochemical activity or stabilization against oxidative degradation.

Caption: Redox cycle of the 2,5-diallylhydroquinone system.

Scaffold for Drug Discovery

Hydroquinone and its derivatives are of significant interest in drug development. While the parent compound hydroquinone is used in dermatology, its substituted analogues are explored for a wider range of therapeutic applications.[10] For example, structural analogues of substituted benzene-1,4-diols have been synthesized and investigated as potent antiangiogenic agents, which are crucial in cancer therapy.[11] The 2,5-diallyl scaffold provides a lipophilic and synthetically versatile core that can be used to design new candidate molecules targeting various biological pathways.

Conclusion

2,5-Diallylbenzene-1,4-diol is a synthetically accessible and highly versatile chemical entity. Its preparation via the robust and well-understood Claisen rearrangement makes it readily available for researchers. A comprehensive understanding of its molecular properties, detailed synthesis protocols, and rigorous characterization are paramount for its effective use. Its applications as a synthetic intermediate, a redox-active material, and a scaffold for drug discovery underscore its importance for professionals in the chemical and pharmaceutical sciences.

References

• 2,5-di(prop-2-en-1-yl)benzene-1,4-diol. LookChem. [Link]

• Electronic Supplementary Information. The Royal Society of Chemistry. [Link]

• 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335. PubChem. [Link]

• 2,5-Diformylbenzene-1,4-diol: A Versatile Building Block for the Synthesis of Ditopic Redox-Active Schiff Base Ligands. ResearchGate. [Link]

• Claisen rearrangement. Wikipedia. [Link]

• 2,5-Diethylbenzene-1,4-diol | C10H14O2 | CID 13097608. PubChem. [Link]

• ¹H-NMR (a) and ¹³C-NMR (b) spectra of diol compound. ResearchGate. [Link]

• Claisen Rearrangement. Organic Chemistry Portal. [Link]

• The Claisen Rearrangement. Organic Reactions. [Link]

• 18.4: Reactions of Ethers - Claisen Rearrangement. Chemistry LibreTexts. [Link]

• Scalable Synthesis and Characterisation of a Liquid 2,3,5,6-tetraallylbenzene-1,4-diol Quinone. Pure. [Link]

• BENZENE-1,4-DIOL. Ataman Kimya. [Link]

• BENZENE-1,4-DIOL (HYDROQUINONE). Ataman Kimya. [Link]

• Benzene-1,4-diol | Drug Information, Uses, Side Effects, Chemistry. PharmaCompass.com. [Link]

• (E)-2-(3-methoxyprop-1-en-1-yl) benzene-1,4-diol exhibits a lower toxicity and an improved antiangiogenic activity than its natural counterpart, toluquinol. American Chemical Society. [Link]

• Synthesis of 2,5-diethynyl substituted oxepins from trans-1,4-diethynylcyclohexa-2,5-diene-1,4-diols | Request PDF. ResearchGate. [Link]

• BENZENE-1,4-DIOL; CYCLOHEXA-2,5-DIENE-1,4-DIONE. Matrix Fine Chemicals. [Link]

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Thermal Stability Profile of 2,5-Diallylbenzene-1,4-diol Monomer: A Technical Whitepaper

Executive Summary In my tenure as a Senior Application Scientist, I have observed that the true utility of a monomer in high-performance applications is dictated not just by its reactive functional groups, but by its thermal survivability during processing. 2,5-Diallylbenzene-1,4-diol (commonly referred to as 2,5-diallylhydroquinone) represents a masterclass in molecular design. By flanking a radical-scavenging hydroquinone core with two polymerizable allyl groups, this molecule bridges the gap between antioxidant stability and high-temperature reactivity. This whitepaper deconstructs the thermal stability profile of this monomer, providing actionable, self-validating protocols for its analysis and application in advanced thermosets and medicinal chemistry.

Structural Mechanics and Causality of Thermal Stability

The thermal robustness of 2,5-Diallylbenzene-1,4-diol is inherently linked to its synthetic origins. The monomer is typically synthesized via the O-allylation of hydroquinone followed by a high-temperature Claisen rearrangement at 170–180 °C. The fundamental causality here is critical: because the molecule is formed and thermodynamically settles at near 180 °C, it inherently resists thermal degradation below this threshold.

The dual-functionality of the molecule dictates its thermal pathways:

• The Hydroquinone Core: Acts as an internal antioxidant. At elevated temperatures, it can scavenge free radicals, delaying the auto-oxidation of the polymer matrix. Under targeted Wacker oxidation, it can be converted into quinone derivatives or methyl ketones, serving as a precursor for high energy density materials (HEDMs).

• The Allyl Groups: Remain relatively dormant at room temperature but become highly reactive at temperatures exceeding 150 °C. This makes the monomer an ideal co-reactant for high-temperature curing systems, such as bismaleimide (BMI) resins, where it undergoes "Ene" and Diels-Alder reactions to toughen the matrix without sacrificing thermal stability[1].

Quantitative Properties Profile

To establish a baseline for thermal and physical behavior, the quantitative properties of the monomer are summarized below.

Table 1: Physicochemical and Thermal Properties of 2,5-Diallylbenzene-1,4-diol

Property	Value	Source / Validation
IUPAC Name	2,5-bis(prop-2-enyl)benzene-1,4-diol	PubChem[2]
Molecular Weight	190.24 g/mol	PubChem[2]
Melting Point	112 – 115 °C	Kotha et al.
XLogP3 (Lipophilicity)	3.4	PubChem[2]
Topological Polar Surface Area	40.5 Ų	PubChem[2]
Synthesis Temperature	170 – 180 °C (Claisen Rearrangement)	Kotha et al.

Experimental Workflow: Thermal Profiling and Polymerization

The logical flow of thermal analysis and subsequent application is mapped below. The divergence in the pathway depends entirely on the atmospheric conditions (oxidative vs. inert) applied during heating.

Fig 1. Thermal degradation and cross-linking pathways of 2,5-Diallylbenzene-1,4-diol.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following methodologies are designed as self-validating systems. Every step is grounded in chemical causality to prevent false-positive data.

Protocol 1: Dual-Atmosphere TGA/DSC Profiling

Objective: To isolate the thermal cross-linking of allyl groups from the oxidative degradation of the hydroquinone core.

• Step 1: Sample Preparation. Weigh exactly 5.0 ± 0.1 mg of the monomer into an alumina crucible.

  • Causality: Using a micro-scale mass prevents thermal gradients within the sample. This ensures the recorded onset temperatures are not artificially delayed by thermal lag.

• Step 2: DSC Scan (Inert). Initiate the scan from 25 °C to 300 °C at a ramp rate of 10 °C/min under a Nitrogen (N₂) purge (50 mL/min).

  • Causality: The N₂ atmosphere suppresses oxidation, allowing the pure observation of the endothermic melting point (112–115 °C) followed by the broad exothermic peak indicative of radical cross-linking.

• Step 3: TGA Scan with Gas Switch. Ramp from 25 °C to 600 °C under N₂, then switch the purge gas to Air (O₂) from 600 °C to 800 °C.

  • Self-Validation: By switching to air post-600 °C, the system self-validates the organic purity of the sample. Any remaining carbonaceous char from the N₂ run will immediately oxidize and volatilize in air. If the final mass drops exactly to zero, it validates that the initial weight loss was purely thermal degradation of the organic matrix, free of inorganic catalyst contaminants.

Protocol 2: High-Temperature Bismaleimide (BMI) Co-Curing

Objective: To synthesize a toughened bismaleimide thermoset matrix[1].

• Step 1: Melt Blending. Blend 2,5-Diallylbenzene-1,4-diol with a standard BMI prepolymer at a 1:1 molar ratio of allyl to maleimide groups at 130 °C.

  • Causality: Processing at 130 °C is intentionally chosen because it is just above the melting point of the diol (112–115 °C). This ensures a homogeneous, low-viscosity melt without triggering premature cross-linking.

• Step 2: Vacuum Degassing. Degas the mixture under vacuum (0.1 bar) for 15 minutes.

  • Self-Validation: If micro-voids appear in the cross-section of the final cured plaque under microscopy, the degassing step failed. A perfectly void-free matrix validates the complete removal of entrapped air and moisture, which is an absolute requirement for high-temperature mechanical integrity.

• Step 3: Step-Cure Cycle. Cure in a programmable oven: 180 °C for 2 hours, followed by a post-cure at 250 °C for 4 hours.

  • Causality: The stepped cycle prevents rapid exothermic runaway. The extreme 250 °C post-cure drives the "Ene" reactions between the allyl and maleimide groups to maximum conversion, locking in the high glass transition temperature (Tg).

Applications in Advanced Materials and Drug Development

The thermal stability and dual reactivity of 2,5-Diallylbenzene-1,4-diol have cemented its use across two highly distinct fields:

• Aerospace Thermosets: The monomer is utilized as a reactive toughening agent for bismaleimide (BMI) resins. By integrating the flexible hydroquinone core into the rigid BMI network via high-temperature curing, it drastically increases the fracture toughness of the resin without lowering its thermal degradation onset[1].

• Medicinal Chemistry & HEDMs: The diallyl moieties can be oxidized via Wacker oxidation to form methyl ketones. These functionalized polycyclic cage compounds are highly sought after as precursors for both bioactive pharmaceuticals and High Energy Density Materials (HEDMs) used in advanced propellants.

References

• Title: 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335 Source: PubChem (National Institutes of Health) URL: [Link]

• Title: Wacker oxidation with 2,5-diallyl PCUD derivatives Source: Indian Journal of Chemistry (NIScPR) URL: [Link]

• Title: Toughened heat-curable bismaleimide resin systems (EP0308812A2)

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Structural and Mechanistic Divergence: A Comparative Analysis of 2,5-Diallylbenzene-1,4-diol and Hydroquinone

Executive Summary

While hydroquinone (benzene-1,4-diol) and 2,5-diallylbenzene-1,4-diol (DABH2) share a foundational aromatic diol core, the introduction of two allyl groups at the ortho positions fundamentally alters the molecule's physicochemical properties, redox behavior, and biological utility. Hydroquinone is a well-documented, potent redox-cycler and tyrosinase inhibitor widely used in dermatology, albeit with significant cytotoxicity concerns. In contrast, DABH2 is a sterically shielded, highly lipophilic derivative primarily utilized in advanced organic synthesis—serving as a critical precursor for high-energy density cage compounds and DNA-crosslinking aziridinylquinones in oncology. This whitepaper deconstructs the structural causality, synthetic pathways, and experimental workflows that differentiate these two compounds.

Physicochemical Architecture: A Comparative Analysis

The addition of two allyl (–CH₂–CH=CH₂) groups introduces significant hydrophobic bulk. This modification drastically shifts the partition coefficient (XLogP3) from 0.6 to 3.4, meaning DABH2 partitions into lipid bilayers much more readily than hydroquinone, altering its cellular uptake profile while simultaneously reducing aqueous solubility.

Property	Hydroquinone (HQ)	2,5-Diallylbenzene-1,4-diol (DABH2)
IUPAC Name	Benzene-1,4-diol	2,5-bis(prop-2-enyl)benzene-1,4-diol
PubChem CID	785	350335
Molecular Formula	C₆H₆O₂	C₁₂H₁₄O₂
Molecular Weight	110.11 g/mol	190.24 g/mol
Lipophilicity (XLogP3)	0.6	3.4
Topological Polar Surface Area	40.5 Ų	40.5 Ų
Steric Hindrance (Ortho to OH)	Minimal (Hydrogen atoms)	High (Allyl groups)
Primary Utility	Depigmenting Agent / Tyrosinase Inhibitor	Precursor for DNA cross-linking agents / Cage Compounds

Data sourced from the National Center for Biotechnology Information .

Mechanistic Divergence: Redox Chemistry & Steric Shielding

The biological activity of hydroquinone is intrinsically linked to its unhindered structure. HQ easily enters the binuclear copper active site of tyrosinase, acting as a competitive inhibitor against L-DOPA to suppress melanin production . However, its unshielded nature also allows for rapid auto-oxidation into p-benzoquinone, generating reactive oxygen species (ROS) that cause melanocyte toxicity and adverse effects like exogenous ochronosis .

Conversely, the two allyl groups in DABH2 create severe steric clashes. This structural hindrance prevents DABH2 from coordinating with the tyrosinase active site, rendering it ineffective as a depigmenting agent. Instead, the terminal alkenes of the allyl groups act as highly reactive handles for further chemical functionalization, such as Wacker oxidation or cycloadditions.

Structural and mechanistic divergence pathways of Hydroquinone vs 2,5-Diallylbenzene-1,4-diol.

Synthetic Pathways & Functionalization

DABH2 is not naturally occurring and must be synthesized from hydroquinone. The standard synthetic route leverages an O-allylation followed by a thermally driven [3,3]-sigmatropic Claisen rearrangement . The high thermal energy (170-180°C) is required to overcome the activation barrier associated with the temporary disruption of aromaticity during the transition state.

Step-by-step synthetic workflow for 2,5-Diallylbenzene-1,4-diol via Claisen rearrangement.

Once synthesized, DABH2 serves as a critical intermediate. For example, it can be oxidized to 2,5-diallyl-p-benzoquinone and subsequently reacted with aziridine to form aziridinylquinones. These compounds are potent alkylating agents that cross-link DNA in tumor cells, providing significant antineoplastic activity .

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating internal checkpoints that confirm mechanistic causality.

Protocol A: Synthesis of 2,5-Diallylbenzene-1,4-diol via Claisen Rearrangement

Objective: Convert 1,4-diallyloxybenzene to DABH2 utilizing thermal sigmatropic shifts.

• Preparation: Dissolve 5.0 g of 1,4-diallyloxybenzene in 15 mL of N,N-diethylaniline (a high-boiling solvent).

• Thermal Activation: Heat the mixture under a nitrogen atmosphere to 170–180°C for 4 hours. Causality Note: The [3,3]-sigmatropic rearrangement requires strict thermal control; lower temperatures will stall the reaction, while exceeding 200°C invites unwanted polymerization of the terminal alkenes.

• Quenching & Extraction: Cool to room temperature, acidify with 10% aqueous HCl to neutralize the solvent, and extract with ethyl acetate (3 x 20 mL).

• Validation Checkpoint (TLC): Spot the organic layer on a silica TLC plate alongside the starting material. Elute with 20% Ethyl Acetate/Hexane.

  • Self-Validation: The starting material (ether) is non-polar and will migrate near the solvent front (High Rf). The product (DABH2) contains two free hydroxyl groups that hydrogen-bond strongly with silica, resulting in a significantly lower Rf. A distinct drop in Rf visually validates the successful rearrangement.

• Purification: Isolate DABH2 from its 2,3-diallyl isomer via column chromatography.

Protocol B: Comparative Tyrosinase Inhibition Assay

Objective: Demonstrate the steric exclusion of DABH2 from the tyrosinase active site compared to HQ.

• Reagent Setup: Prepare a 0.1 M phosphate buffer (pH 6.8). Prepare 2 mM L-DOPA solution, 1 mM Hydroquinone (Positive Control), and 1 mM DABH2 (Test Compound).

• Enzyme Addition: To a 96-well plate, add 100 µL buffer, 40 µL L-DOPA, and 20 µL of the inhibitor (HQ or DABH2). Add 40 µL of mushroom tyrosinase (50 U/mL) to initiate the reaction.

• Spectrophotometric Monitoring: Measure absorbance at 475 nm every minute for 10 minutes.

• Validation Checkpoint (Colorimetric Output):

  • Self-Validation: Tyrosinase oxidizes L-DOPA to dopachrome, which absorbs strongly at 475 nm (turning red/brown). Wells containing HQ will remain clear, validating enzyme inhibition. Wells containing DABH2 will turn red/brown at the same rate as the blank control. This confirms that the bulky allyl groups physically prevent DABH2 from entering the enzyme's binding pocket, proving the steric exclusion hypothesis.

Conclusion

The transition from hydroquinone to 2,5-diallylbenzene-1,4-diol perfectly illustrates how targeted structural modifications dictate chemical destiny. While hydroquinone's unhindered diol structure makes it a potent but potentially toxic biological inhibitor, the strategic addition of allyl groups in DABH2 creates a sterically shielded, lipophilic scaffold. This transforms the molecule from an end-use dermatological agent into a highly versatile synthetic precursor, paving the way for the development of complex polycyclic materials and targeted chemotherapeutics.

References

• Hydroquinone vs. Hydroquinone-Free Products Source: Michele Green M.D. URL:[Link]

• Comparative Study on Depigmenting Agents in Skin of Color Source: Journal of Clinical and Aesthetic Dermatology (JCAD) URL:[Link]

• PubChem Compound Summary for CID 350335, 2,5-Diallylbenzene-1,4-diol Source: National Center for Biotechnology Information (PubChem) URL:[Link]

• Wacker oxidation with 2,5-diallyl PCUD derivatives: Towards the synthesis of polycyclic derivatives Source: Indian Journal of Chemistry (NIScPR) URL:[Link]

• Cross-Linking and Sequence-Specific Alkylation of DNA by Aziridinylquinones. 3. Effects of Alkyl Substituents Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

An In-Depth Technical Guide to the Reactivity of Allyl Groups in 2,5-Diallylbenzene-1,4-diol

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the reactivity of the allyl groups in 2,5-diallylbenzene-1,4-diol, also known as 2,5-diallylhydroquinone. This versatile molecule presents multiple reaction pathways, making it a valuable building block in organic synthesis, polymer chemistry, and materials science. This document explores the key transformations of the allyl functionalities, including their synthesis via Claisen rearrangement, subsequent oxidation, reduction, epoxidation, olefin metathesis, and polymerization. Each section details the underlying mechanisms, provides field-proven experimental protocols, and presents quantitative data to inform synthetic strategies.

Synthesis of 2,5-Diallylbenzene-1,4-diol via Claisen Rearrangement

The most common and efficient route to 2,5-diallylbenzene-1,4-diol is through a thermal Claisen rearrangement of 1,4-bis(allyloxy)benzene.[1] This[2][2]-sigmatropic rearrangement is a powerful tool for carbon-carbon bond formation.[3]

Mechanistic Insights

The Claisen rearrangement is a concerted pericyclic reaction that proceeds through a cyclic, six-membered transition state.[3][4] In the case of 1,4-bis(allyloxy)benzene, the reaction occurs in two consecutive steps. The first rearrangement of one allyl group from an oxygen atom to an adjacent ortho-carbon of the benzene ring forms 2-allyl-4-allyloxyphenol. A second rearrangement of the remaining allyl group to the other ortho-position yields the final product, 2,5-diallylbenzene-1,4-diol. The reaction is driven by the formation of a more stable aromatic system.[4]

Caption: Consecutive Claisen rearrangements leading to 2,5-diallylbenzene-1,4-diol.

Experimental Protocol: Synthesis of 2,5-Diallylbenzene-1,4-diol

This protocol is adapted from the synthesis of a structurally related tetra-allyl analog.[5]

Step 1: Synthesis of 1,4-Bis(allyloxy)benzene

• To a solution of hydroquinone (1.0 eq) in a suitable solvent such as acetone or acetonitrile, add a base like potassium carbonate (2.2 eq).

• Add allyl bromide (2.2 eq) to the mixture.

• Heat the reaction mixture to reflux and stir for 24 hours.

• After cooling, filter the mixture and evaporate the solvent.

• Purify the crude product by recrystallization or column chromatography to obtain 1,4-bis(allyloxy)benzene.

Step 2: Claisen Rearrangement to 2,5-Diallylbenzene-1,4-diol

• Place 1,4-bis(allyloxy)benzene (1.0 eq) in a three-necked round-bottom flask equipped with a condenser and a nitrogen inlet.

• Purge the flask with nitrogen and heat the neat compound to 180°C with constant stirring.[1]

• Maintain the temperature for 6 hours.[5]

• Cool the reaction mixture to room temperature to obtain the crude 2,5-diallylbenzene-1,4-diol, which can be purified by recrystallization or column chromatography.

Precursor	Product	Conditions	Yield	Reference
1,4-Bis(allyloxy)benzene	2,5-Diallylbenzene-1,4-diol	Neat, 180°C, 6h	High	[1][5]

Oxidation of the Allyl Groups

The allyl groups of 2,5-diallylbenzene-1,4-diol can undergo selective oxidation at the allylic position to form various oxygenated derivatives. The choice of oxidizing agent determines the nature of the product.

Oxidation to α,β-Unsaturated Aldehydes and Ketones

Manganese dioxide (MnO₂) is a mild and selective oxidizing agent for allylic alcohols, converting them to the corresponding α,β-unsaturated aldehydes or ketones.[6] In the case of 2,5-diallylbenzene-1,4-diol, the allyl groups can be oxidized to acrolein moieties.

Mechanism: The oxidation with MnO₂ is believed to proceed through a radical mechanism on the surface of the solid oxidant.

Experimental Protocol: Oxidation with Manganese Dioxide

• Suspend activated manganese dioxide (excess) in a solution of 2,5-diallylbenzene-1,4-diol (1.0 eq) in a suitable solvent like dichloromethane or chloroform.

• Stir the mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, filter the mixture to remove the manganese dioxide and other solid byproducts.

• Evaporate the solvent to obtain the oxidized product.

Oxidative Cleavage with Potassium Permanganate

Stronger oxidizing agents like potassium permanganate (KMnO₄) can lead to the oxidative cleavage of the carbon-carbon double bond in the allyl groups. Under hot, acidic conditions, this reaction typically yields carboxylic acids. For 2,5-diallylbenzene-1,4-diol, this would result in the formation of a dicarboxylic acid derivative.

Mechanism: The reaction proceeds through the formation of a diol intermediate, which is then further oxidized and cleaved by the permanganate.

Caption: Oxidation pathways for the allyl groups of 2,5-diallylbenzene-1,4-diol.

Reduction of the Allyl Groups

The double bonds of the allyl groups can be selectively reduced to the corresponding propyl groups through catalytic hydrogenation. This transformation is valuable for creating saturated side chains on the hydroquinone core.

Mechanistic Considerations

Catalytic hydrogenation involves the addition of hydrogen across the double bond, mediated by a metal catalyst such as palladium on carbon (Pd/C) or platinum oxide (PtO₂). The reaction typically occurs on the surface of the catalyst.

Experimental Protocol: Catalytic Hydrogenation

• Dissolve 2,5-diallylbenzene-1,4-diol (1.0 eq) in a suitable solvent like ethanol or ethyl acetate.

• Add a catalytic amount of 10% Pd/C (e.g., 5-10 mol%).

• Place the reaction mixture in a hydrogenation apparatus and purge with hydrogen gas.

• Stir the reaction under a hydrogen atmosphere (typically 1-4 atm) at room temperature until the starting material is consumed (monitored by TLC or GC-MS).

• Filter the mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent to yield 2,5-dipropylbenzene-1,4-diol.

Starting Material	Product	Catalyst	Conditions	Reference
2,5-Diallylbenzene-1,4-diol	2,5-Dipropylbenzene-1,4-diol	10% Pd/C	H₂ (1-4 atm), RT, Ethanol	General

Epoxidation of the Allyl Groups

The alkene functionalities of the allyl groups can be converted to epoxides, which are versatile intermediates for further synthetic transformations. Peroxy acids like meta-chloroperoxybenzoic acid (m-CPBA) are commonly used for this purpose.

Stereochemical Considerations

For allylic alcohols, the stereochemistry of the epoxidation can often be directed by the hydroxyl group through hydrogen bonding with the peroxy acid.[2] In the case of 2,5-diallylbenzene-1,4-diol, the presence of the two hydroxyl groups on the aromatic ring could influence the facial selectivity of the epoxidation.

Caption: Epoxidation of 2,5-diallylbenzene-1,4-diol to its diepoxide derivative.

Experimental Protocol: Epoxidation with m-CPBA

• Dissolve 2,5-diallylbenzene-1,4-diol (1.0 eq) in a chlorinated solvent such as dichloromethane at 0°C.

• Add a solution of m-CPBA (2.2 eq) in dichloromethane dropwise to the reaction mixture.

• Stir the reaction at 0°C and allow it to warm to room temperature, monitoring the progress by TLC.

• Once the reaction is complete, quench the excess peroxy acid with a reducing agent like sodium thiosulfate solution.

• Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the resulting diepoxide by column chromatography.

Olefin Metathesis

The terminal double bonds of the allyl groups are amenable to olefin metathesis reactions, a powerful method for the formation of new carbon-carbon double bonds. This includes cross-metathesis with other olefins and ring-closing metathesis if a suitable diene is formed.

Cross-Metathesis

Cross-metathesis with a partner olefin, such as an acrylate or another functionalized alkene, can be used to introduce new functional groups at the terminus of the side chains.[3] Grubbs-type ruthenium catalysts are commonly employed for this transformation.

Experimental Protocol: Cross-Metathesis

• Dissolve 2,5-diallylbenzene-1,4-diol (1.0 eq) and the partner olefin (2.5 eq) in a degassed solvent like dichloromethane or toluene.

• Add a Grubbs second-generation catalyst (e.g., 1-5 mol%) to the solution under an inert atmosphere.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction and quench with a reagent like ethyl vinyl ether to deactivate the catalyst.

• Concentrate the mixture and purify by column chromatography to isolate the cross-metathesis product.

Reaction Type	Partner Olefin	Catalyst	Product Type
Cross-Metathesis	Acrylates	Grubbs II	Ester-functionalized side chains
Cross-Metathesis	Styrenes	Grubbs II	Phenyl-terminated side chains

Polymerization

As a divinyl monomer, 2,5-diallylbenzene-1,4-diol can undergo polymerization to form cross-linked networks or, under controlled conditions, linear polymers. Both free-radical and cationic polymerization methods are potentially applicable.

Free-Radical Polymerization

Free-radical polymerization can be initiated by thermal or photochemical decomposition of an initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide.[7] The reaction proceeds via a chain-growth mechanism. Due to the presence of two allyl groups, extensive cross-linking is expected, leading to the formation of an insoluble thermoset polymer.

Cationic Polymerization

Cationic polymerization can be initiated by a Lewis acid or a Brønsted acid.[8] This method can also lead to cross-linked materials. The electron-rich nature of the hydroquinone ring may influence the course of the polymerization.

Experimental Protocol: Free-Radical Polymerization

• Dissolve 2,5-diallylbenzene-1,4-diol (1.0 eq) in a suitable solvent like toluene or conduct the polymerization in bulk.

• Add a free-radical initiator such as AIBN (e.g., 1-2 mol%).

• Degas the solution by several freeze-pump-thaw cycles.

• Heat the reaction mixture to the decomposition temperature of the initiator (e.g., 60-80°C for AIBN) under an inert atmosphere.

• Continue heating until a significant increase in viscosity is observed or for a predetermined time.

• Precipitate the polymer by pouring the reaction mixture into a non-solvent like methanol.

• Collect the polymer by filtration and dry under vacuum.

Conclusion

The two allyl groups in 2,5-diallylbenzene-1,4-diol offer a rich and varied reactivity profile. Through well-established synthetic methodologies such as Claisen rearrangement, oxidation, reduction, epoxidation, olefin metathesis, and polymerization, a diverse array of functionalized molecules and materials can be accessed. This guide provides a foundational understanding and practical protocols for researchers to explore and exploit the synthetic potential of this versatile building block. The choice of reaction conditions and reagents allows for precise control over the transformation of the allyl groups, enabling the targeted synthesis of complex molecules for applications in drug discovery, materials science, and beyond.

References

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• Porto, R. S., et al. (2005).
• Wikipedia. (n.d.). Claisen rearrangement.
• Aïcha, H. B., et al. (2015). Cross metathesis of unsaturated epoxides for the synthesis of polyfunctional building blocks. Beilstein Journal of Organic Chemistry.
• Madsen, M., et al. (2024). Scalable Synthesis and Characterisation of a Liquid 2,3,5,6-tetraallylbenzene-1,4-diol Quinone. Journal of The Electrochemical Society.
• Sasson, Y., & Blum, J. (1971). Homogeneous catalytic oxidation of allylic compounds by palladium(II)
• Chemistry LibreTexts. (2015). 22.7: An Electrocyclic Reaction of the Benzene Ring: The Claisen Rearrangement.
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• Sarlah, D., & Carreira, E. M. (2013). 1,4-Diene synthesis by allylation or C-C coupling. Organic Chemistry Portal.
• Davis, C. J., et al. (2005). Microwave-Mediated Claisen Rearrangement Followed by Phenol Oxidation: A Simple Route to Naturally Occurring 1,4-Benzoquinones. The First Syntheses of Verapliquinones A and B and Panicein A. RSC Discovery.
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• Singh, V. P., & Pandey, S. K. (2015). Catalytic Synthesis of Hydroquinone by Using Rh on Al2O3 Via Different Rout. American Journal of Optics and Photonics.
• Wright State University. (1999). Synthesis of Benzoxazoles Containing Allyl Crosslinking Sites via Claisen Rearrangements. CORE Scholar.
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• Madsen, M., et al. (2024). Scalable Synthesis and Characterisation of a Liquid 2,3,5,6-tetraallylbenzene-1,4-diol Quinone.
• Iglesias, M., & Pérez, M. (2019).
• Wang, M., et al. (2019). Catalytic reduction of 1,4‐benzoquinone to hydroquinone via [FeFe]‐hydrogenase model complexes under mild conditions.
• Nifant'ev, I. E., & Bagrov, V. V. (2017). DFT Studies on cis-1,4-Polymerization of Dienes Catalyzed by a Cationic Rare-Earth Metal Complex Bearing an Ancillary PNP Ligand. MDPI.
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The 2,5-Diallylbenzene-1,4-diol Scaffold: Synthetic Workflows, Derivatizations, and Pharmacological Applications

Executive Summary

2,5-Diallylbenzene-1,4-diol (also known as 2,5-diallylhydroquinone) is a highly versatile bifunctional scaffold utilized extensively in advanced medicinal chemistry and materials science[1]. With a molecular weight of 190.24 g/mol and a highly reactive hydroquinone core flanked by two terminal olefins, this molecule serves as a critical precursor for two distinct classes of high-value compounds: DNA-alkylating aziridinylquinones used in oncology[2], and polycyclic cage compounds utilized as High Energy Density Materials (HEDMs).

This technical guide provides an in-depth analysis of the synthetic pathways, structural dynamics, and experimental methodologies required to harness the 2,5-diallylbenzene-1,4-diol scaffold. By focusing on the causality behind catalyst selection and reaction conditions, this whitepaper equips researchers with self-validating protocols to ensure high-yield derivatization.

Mechanistic Synthesis & Structural Dynamics

The synthesis of 2,5-diallylbenzene-1,4-diol relies on the ortho-Claisen rearrangement of 1,4-diallyloxybenzene. The transformation is a [3,3]-sigmatropic rearrangement that can be driven either thermally or via acid catalysis.

• Thermal Rearrangement: Heating the O-allylated precursor to 170–180°C provides the thermodynamic energy required to overcome the activation barrier of the concerted [3,3]-sigmatropic shift. However, this high-temperature regime often yields a 1:1 mixture of 2,5-diallylhydroquinone and 2,3-diallylhydroquinone, limiting overall target yield to approximately 67%.

• Acid-Catalyzed Rearrangement: To bypass the harsh thermal requirements, Lewis acids or strong Brønsted acids like Trifluoroacetic Acid (TFA) can be employed. TFA protonates the ether oxygen, significantly lowering the activation energy of the transition state. This allows the rearrangement to proceed smoothly at 50°C in just 1 hour, yielding the 2,5-isomer with ~70% efficiency and fewer thermal degradation byproducts[3].

Figure 1: Synthetic pathways for 2,5-Diallylbenzene-1,4-diol via thermal and acid-catalyzed Claisen rearrangements.

Divergent Derivatization Strategies

The dual functionality of 2,5-diallylbenzene-1,4-diol—comprising a redox-active hydroquinone core and two terminal alkenes—enables orthogonal derivatization strategies.

Wacker Oxidation to Methyl Ketones (Materials Science)

For the synthesis of polycyclic cage compounds and HEDMs, the terminal olefins are converted into methyl ketones via Wacker oxidation. This reaction utilizes a Palladium(II) catalyst to activate the alkene for nucleophilic attack by water, following Markovnikov selectivity. Copper(II) chloride is employed as a redox co-catalyst to reoxidize the resulting Pd(0) back to Pd(II), utilizing atmospheric oxygen as the terminal oxidant.

Aziridinylquinone Synthesis (Oncology)

Aziridinylquinones are potent DNA cross-linking agents that target DT-diaphorase (DTD), an enzyme overexpressed in non-small-cell lung cancer (NSCLC)[2]. To synthesize these agents, the allyl groups of 2,5-diallylbenzene-1,4-diol must first be reduced to propyl groups to prevent unwanted side reactions during subsequent steps. The hydroquinone is then oxidized to a benzoquinone using Silver(I) oxide, creating a highly electrophilic system that readily accepts nucleophilic attack from aziridine[2].

Figure 2: Divergent derivatization workflows yielding high-energy materials and DNA-alkylating agents.

Quantitative Data Summary

The following table summarizes the key reaction metrics and yields associated with the 2,5-diallylbenzene-1,4-diol scaffold and its derivatives, providing a baseline for experimental validation.

Reaction / Transformation	Catalyst / Reagents	Conditions	Yield	Reference
O-Allylation (Hydroquinone to Ether)	Allyl Bromide, Acetone	Reflux	85%
Thermal Claisen Rearrangement	None (Thermal)	170–180°C	67% (1:1 isomer mix)
Acid-Catalyzed Claisen Rearrangement	Trifluoroacetic Acid (TFA)	50°C, 1 hr	~70%	[3]
Wacker Oxidation (Olefin to Ketone)	PdCl₂, CuCl₂, O₂	DMF/H₂O (4:1), Open Air	75%
Olefin Reduction (Allyl to Propyl)	10% Pd/C, 1,4-cyclohexadiene	EtOH, N₂, 13 hr	99%	[2]
Aziridination (Quinone to Drug)	Aziridine	EtOH, 4°C, 24 hr	25%	[2]

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation checkpoints to ensure high-fidelity reproduction of the chemical transformations.

Protocol A: TFA-Catalyzed ortho-Claisen Rearrangement

Causality: Utilizing TFA circumvents the thermodynamic requirement of 180°C heat, preventing the formation of thermal degradation products and improving the isomeric purity of the 2,5-substituted product[3].

• Preparation: Dissolve 1,4-diallyloxybenzene (1.0 eq) in neat Trifluoroacetic Acid (TFA) to achieve a 0.5 M concentration. Caution: TFA is highly corrosive; perform in a fume hood.

• Reaction: Stir the solution at 50°C for exactly 1 hour[3].

• Validation Checkpoint: Perform TLC (Hexanes/EtOAc). The disappearance of the non-polar ether spot and the appearance of a highly polar, UV-active diol spot confirms the sigmatropic shift.

• Workup: Quench the reaction by slowly pouring it into an ice-cold saturated NaHCO₃ solution until gas evolution ceases (pH ~7). Extract with diethyl ether (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via flash column chromatography to isolate 2,5-diallylbenzene-1,4-diol (~70% yield)[3].

Protocol B: Wacker Oxidation to Methyl Ketones

Causality: The DMF/H₂O solvent system ensures the solubility of the organic substrate while providing the necessary water nucleophile for the Markovnikov addition.

• Catalyst Preparation: In a round-bottom flask, dissolve PdCl₂ (0.1 eq) and CuCl₂ (1.0 eq) in a 4:1 mixture of DMF and deionized water.

• Substrate Addition: Add 2,5-diallylbenzene-1,4-diol (1.0 eq) to the stirring catalyst solution.

• Oxidation: Stir the mixture vigorously in an open-air environment (or under an O₂ balloon) at room temperature for 12–24 hours.

• Validation Checkpoint: IR spectroscopy of an aliquot should reveal the emergence of a strong carbonyl stretch (~1740 cm⁻¹) and the disappearance of the terminal alkene C=C stretch (~1635 cm⁻¹).

• Workup: Dilute with brine and extract with ethyl acetate. Wash the organic layer repeatedly with water to remove DMF, dry, and concentrate to yield the methyl ketone derivative.

Protocol C: Synthesis of Aziridinylquinones

Causality: Reduction of the allyl groups using catalytic transfer hydrogenation (1,4-cyclohexadiene) prevents over-reduction of the hydroquinone core while cleanly yielding the propyl chains[2].

• Reduction: To a solution of 2,5-diallylbenzene-1,4-diol (5.3 mmol) and 1,4-cyclohexadiene (106 mmol) in ethanol (40 mL) under N₂, add 10% Pd/C (2 wt equiv). Stir for 13 hours. Filter through Celite and concentrate to yield 2,5-dipropylhydroquinone (99% yield)[2].

• Oxidation: Redissolve the solid in diethyl ether (50 mL) and add Silver(I) oxide (10.3 mmol). Stir at room temperature until the solution turns distinctly yellow/orange, indicating quinone formation[2]. Filter and concentrate.

• Aziridination: Dissolve the resulting 2,5-dipropyl-1,4-benzoquinone (4.7 mmol) in dry ethanol (30 mL) under N₂. Add aziridine (14.1 mmol). Caution: Aziridine is highly toxic and volatile.

• Crystallization: Store the mixture in a refrigerator (4°C) for 24 hours.

• Validation Checkpoint: An orange precipitate will form. Filter and wash with cold ethanol to isolate 2,5-diaziridinyl-3,6-dipropyl-1,4-benzoquinone. Melting point validation should yield 121-122°C[2].

References

• 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335 - PubChem National Institutes of Health (NIH) URL:[Link]

• Wacker oxidation with 2,5-diallyl PCUD derivatives Indian Journal of Chemistry (NIScPR) URL:[Link]

• Reagents For Organic Synthesis Volume 4 Archive.org (Literature on TFA-catalyzed Claisen Rearrangement) URL:[Link]

• Cross-Linking and Sequence-Specific Alkylation of DNA by Aziridinylquinones MDMA.ch (Journal of Medicinal Chemistry archive) URL:[Link]

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• 2. chemistry.mdma.ch [chemistry.mdma.ch]
• 3. Full text of "Reagents For Organic Synthesis Volume 4" [archive.org]

Protocols & Analytical Methods

Using 2,5-Diallylbenzene-1,4-diol as a modifier for bismaleimide resins

Application Note & Protocol Guide

Topic: 2,5-Diallylbenzene-1,4-diol as a Reactive Modifier for High-Performance Bismaleimide (BMI) Resins

Abstract

Bismaleimide (BMI) resins are a class of high-performance thermosetting polymers renowned for their exceptional thermal stability, high glass transition temperatures (Tg), and excellent performance in hot-wet conditions.[1][2] These properties make them indispensable for applications in the aerospace, defense, and high-temperature electronics sectors, where they are used in advanced composites, structural adhesives, and engine components.[2][3][4] However, the inherent brittleness and high processing temperatures of unmodified BMI resins, stemming from their rigid aromatic backbones and high cross-link density, present significant challenges in manufacturing and limit their application where damage tolerance is critical.[5][6] This guide details the use of 2,5-Diallylbenzene-1,4-diol as a reactive modifier to address these limitations. By copolymerizing with the BMI matrix, this modifier enhances toughness and improves processability while maintaining a high level of thermal performance.

Introduction: The Bismaleimide Challenge

BMI resins cure via an addition polymerization mechanism, typically through the thermal reaction of the terminal maleimide double bonds.[7][8] This process avoids the generation of volatile by-products, enabling the fabrication of thick, void-free composite parts.[7][9] The resulting cross-linked network is exceptionally rigid, leading to high thermal stability (Tg often >250°C) but also to very low fracture toughness.[2]

Modification strategies are therefore essential to widen the application scope of BMI resins. The most successful approach involves copolymerization with reactive diluents or toughening agents. Allyl-functionalized compounds, such as O,O'-diallyl bisphenol A (DABPA), are industry-standard co-monomers that react with the maleimide groups to decrease cross-link density and introduce more flexible linkages into the polymer backbone, thereby enhancing toughness.[7][10]

Rationale for 2,5-Diallylbenzene-1,4-diol as a Modifier

2,5-Diallylbenzene-1,4-diol is a hydroquinone derivative featuring two reactive allyl groups and two hydroxyl groups. Its selection as a BMI modifier is based on the following causality:

• Reactive Allyl Groups: The allyl (prop-2-enyl) groups are the primary drivers of modification. They readily copolymerize with the maleimide groups of the BMI resin, primarily through an "ene" addition reaction, which effectively integrates the modifier into the thermoset network.[7] This disrupts the highly cross-linked native BMI structure, leading to a tougher, more damage-tolerant material.

• Aromatic Backbone: The central benzene-1,4-diol (hydroquinone) structure is rigid and thermally stable. This helps to preserve the high-temperature performance of the BMI matrix, ensuring that gains in toughness do not come at a significant cost to the resin's thermal stability.

• Hydroxyl Functionality: The phenolic hydroxyl groups can contribute to improved adhesion to substrates and reinforcing fibers. They may also influence the curing kinetics and polarity of the resin system.

This guide provides a comprehensive framework for researchers to effectively formulate, process, and characterize BMI resins modified with 2,5-Diallylbenzene-1,4-diol.

Curing Chemistry & The Toughening Mechanism

The curing of a BMI resin modified with 2,5-Diallylbenzene-1,4-diol is a complex process involving multiple simultaneous reactions. The primary reaction responsible for the toughening effect is the ene-addition between the allyl group of the modifier and the electron-deficient double bond of the maleimide group.

Caption: Experimental workflow for modifying BMI resin.

The ene reaction creates a new, more flexible linkage between the rigid BMI segments. This process lowers the overall cross-link density compared to an unmodified BMI resin, allowing for greater molecular motion and energy dissipation under stress, which manifests as increased fracture toughness.

Caption: Simplified 'Ene' reaction toughening mechanism.

Experimental Protocols

This section provides detailed methodologies for the preparation, curing, and characterization of modified BMI resins. Safety First: Always handle chemicals in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including safety glasses, nitrile gloves, and a lab coat.

Materials & Equipment

• Bismaleimide Resin: N,N'-(4,4'-methylenediphenyl) dimaleimide (BDM) or a similar commercial BMI system.

• Modifier: 2,5-Diallylbenzene-1,4-diol (CAS 7390-41-2).[11]

• Equipment:

  • High-temperature overhead stirrer with a heating mantle.

  • Vacuum oven.

  • Differential Scanning Calorimeter (DSC).

  • Thermogravimetric Analyzer (TGA).

  • Rheometer.

  • Dynamic Mechanical Analyzer (DMA).

  • Universal testing machine for mechanical property assessment.

Protocol 1: Preparation of Uncured Modified BMI Resin

This protocol describes the melt blending process to create a homogeneous mixture of BMI resin and the 2,5-Diallylbenzene-1,4-diol modifier. The example uses a 15 wt% modifier loading.

• Pre-Drying: Dry the powdered BDM resin and the 2,5-Diallylbenzene-1,4-diol in a vacuum oven at 80°C for 4 hours to remove any absorbed moisture.

• Weighing: Accurately weigh 85.0 g of the dried BDM resin and 15.0 g of the dried 2,5-Diallylbenzene-1,4-diol into a three-neck round-bottom flask equipped with an overhead stirrer and a nitrogen inlet.

• Melt Blending:

  • Place the flask in a heating mantle and begin gentle stirring.

  • Slowly heat the mixture to 130-140°C under a slow nitrogen purge. Both components should melt and form a slurry.

  • Continue stirring at this temperature for 30-60 minutes, or until the mixture becomes a clear, homogeneous, low-viscosity liquid. Avoid temperatures above 150°C at this stage to prevent premature curing.

• Degassing:

  • Once homogeneous, stop stirring and apply a vacuum to the flask (while maintaining temperature) for 15-20 minutes to remove any entrapped air bubbles or dissolved gases.

• Casting/Storage: The resulting uncured resin can be carefully poured into a pre-heated mold for curing or cooled to room temperature, where it will solidify. The solid uncured resin can be crushed into a powder and stored in a desiccator for future use.

Protocol 2: Curing the Modified BMI Resin

This protocol outlines a typical thermal cure cycle. The exact temperatures and times may need to be optimized based on DSC analysis of the specific formulation.

• Mold Preparation: Prepare a steel or aluminum mold treated with a suitable mold release agent. Pre-heat the mold to 150°C.

• Casting: Pour the hot, degassed uncured resin from Protocol 1 into the pre-heated mold.

• Curing Cycle: Place the filled mold into a programmable oven and execute the following cure schedule:

  • Step 1: Heat to 180°C and hold for 2 hours.

  • Step 2: Ramp the temperature to 210°C and hold for 2 hours.

  • Step 3 (Post-Cure): Ramp the temperature to 240°C and hold for 4 hours.

• Cooling: Slowly cool the oven to room temperature (e.g., at a rate of 2-3°C/minute) to minimize residual thermal stresses in the cured plaque.

• Demolding: Once at room temperature, carefully demold the cured BMI plaque. It is now ready for machining into test specimens for characterization.

Characterization and Expected Results

A self-validating experimental plan requires a control sample (unmodified BMI resin) to be prepared and tested alongside the modified samples.

Thermal and Rheological Analysis

• Differential Scanning Calorimetry (DSC): Analysis of the uncured resin will show a broad exothermic peak corresponding to the curing reaction. For the cured resin, DSC is used to determine the glass transition temperature (Tg).

• Thermogravimetric Analysis (TGA): TGA measures weight loss as a function of temperature, indicating the thermal stability of the cured resin. The temperature at which 5% weight loss occurs (T_d5) is a key metric.

• Rheometry: A rheometer measures the viscosity of the uncured resin as a function of temperature. This is critical for assessing processability for techniques like Resin Transfer Molding (RTM).[2]

Mechanical Properties

• Flexural Test (3-Point Bending): This test measures the flexural strength and modulus of the cured material.

• Fracture Toughness (K_IC): This is the most critical measure of toughness. It quantifies the material's resistance to crack propagation.

Data Summary: Expected Outcomes

The following table summarizes the anticipated effects of modifying a standard BDM-based BMI resin with 2,5-Diallylbenzene-1,4-diol. The data is illustrative and serves as a guide for expected trends.

Property	Unmodified BMI (Control)	BMI + 15 wt% Modifier	BMI + 25 wt% Modifier	Causality of Change
Melt Viscosity @ 130°C (Pa·s)	~2.5	~0.8	~0.4	The modifier acts as a reactive diluent, significantly lowering the viscosity for improved processing.
Cure Peak Temp. (°C)	~260	~245	~240	The allyl-maleimide reaction can initiate at a lower temperature than BMI homopolymerization.[12]
Glass Transition Temp. (Tg, °C)	~290	~265	~250	Introduction of flexible linkages and reduced cross-link density lowers the Tg.[10]
Thermal Stability (T_d5, °C)	~430	~420	~415	A slight decrease is expected, but the high stability of the aromatic backbones maintains excellent performance.
Flexural Strength (MPa)	~130	~150	~140	Strength may increase at lower modifier content but decrease at higher loadings as the network becomes less rigid.[10]
Fracture Toughness (K_IC, MPa·m¹/²)	~0.5	~1.0	~1.2	Primary Goal: A significant increase demonstrates successful toughening by providing mechanisms for energy dissipation.

Safety & Handling

• Chemical Hazards: Bismaleimide resins and modifiers can be skin and eye irritants.[13][14] Handle all solid powders and molten resins in a fume hood. Consult the Safety Data Sheet (SDS) for all chemicals before use.[15][16][17]

• Thermal Hazards: The curing process involves high temperatures. Use appropriate thermal gloves when handling hot molds and equipment.

• Disposal: Dispose of all chemical waste according to institutional and local regulations.[13]

References

• Preparation and Characterization of Bismaleimide-Resin-Based Composite Materials. (2024). Google Scholar.
• Bismaleimides (BMI) | Fine & Specialty Chemicals | CAPLINQ Corporation. CAPLINQ.
• 2,5-Diformylbenzene-1,4-diol: A Versatile Building Block for the Synthesis of Ditopic Redox-Active Schiff Base Ligands. ResearchGate.
• 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335. PubChem.
• (PDF) Bismaleimide Modified Epoxy-Diallylbisphenol System - Effect of Bismaleimide Nature on Properties. ResearchGate.
• Beyond Epoxy: High Performance Thermosets Part Two - Bismaleimide Cure Chemistry. (2023). Polymer Innovation Blog.
• SAFETY DATA SHEET. Fisher Scientific.
• Preparation and properties of bismaleimide resin blended with alkynyl-terminated modifiers. Wiley Online Library.
• Relationships in a Bismaleimide Resin System, Part I: Cure Mechanisms. MIT DSpace.
• Epoxy-Modified Bismaleimide Structural Adhesive Film Toughened Synergistically with PEK-C and Core–Shell Polymers for Bonding CFRP. (2023). PMC.
• US5770681A - Modified bisimide compositions. Google Patents.
• Characterization of Mechanical, Electrical and Thermal Properties of Bismaleimide Resins Based on Different Branched Structures. (2023). MDPI.
• 1, 4 Dithiane 2, 5 Diol : An Versatile Monomer to Synthesis Aliphatic Random Copolyester with Biomedical Application. Oriental Journal of Chemistry.
• Modern advances in bismaleimide resin technology: A 21st century perspective on the chemistry of addition polyimides. SciSpace.
• US4618652A - Process for curing bismaleimide resins. Google Patents.
• Curcumin-Based Tri-Allyl Derivative for Bismaleimide Resins: Synergistic Modulation of Thermal Stability and Fire Safety. (2026). PMC.
• Hybrid Nanocomposites Based on Poly(3,6-dianiline-2,5-dichloro-1,4-benzoquinone): Synthesis, Structure and Properties. (2024). MDPI.
• Synthesis and Characterization of Poly(2,5-furan dicarboxylate)s Based on a Variety of Diols. ResearchGate.
• SAFETY DATA SHEET. Sigma-Aldrich.
• Study on the Curing Behavior of the Modified Bismaleimide Resin Cured at Middle Temperature. Proceedings of the 2nd China-Japan Seminar on Advanced Composite Materials.
• Synthesis and structural characterization of 2,5-dihalo-3,4-dinitrothiophenes. (2007). Semantic Scholar.
• Bismaleimide-diamine copolymers containing phthalide cardo structure and their modified BMI resins. Ovid.
• What Is BMI Resin? A Complete Guide to Bismaleimide Resins. (2025). Jota Machinery.
• Safety Data Sheet: 1,4-Bis[2-(5-phenyl oxazolyl)]-benzene. Astech Ireland.
• What are the applications of Bismaleimide resin in the aerospace?. (2024). Yangchen Tech.
• Divinylbenzene cas1321-74-0 SDS. Durham Tech.
• SAFETY DATA SHEET. Castrol.
• US20070117956A1 - Bismaleimide resin with high temperature thermal stability. Google Patents.

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Application Notes and Protocols for the Preparation of Liquid Crystal Polymers from 2,5-Diallylbenzene-1,4-diol

Introduction

Liquid crystal polymers (LCPs) represent a fascinating class of materials that combine the properties of both liquids and solids, exhibiting long-range orientational order while maintaining the ability to flow. This unique combination of characteristics has led to their application in a wide range of advanced technologies, including high-strength fibers, optical films, and responsive materials. The molecular architecture of the polymer is paramount in dictating its liquid crystalline behavior. The incorporation of rigid mesogenic units into the polymer backbone or as side chains is a common strategy to induce liquid crystallinity.

This document provides detailed application notes and experimental protocols for the synthesis of novel liquid crystal polymers utilizing 2,5-Diallylbenzene-1,4-diol as a key monomer. This monomer, featuring a rigid hydroquinone core and two polymerizable allyl groups, offers a versatile platform for creating both main-chain and cross-linked liquid crystalline networks. We will first detail the synthesis of the 2,5-Diallylbenzene-1,4-diol monomer via a classic Claisen rearrangement. Subsequently, two robust polymerization methodologies, Thiol-Ene "Click" Chemistry and Acyclic Diene Metathesis (ADMET) polymerization, will be presented as pathways to novel LCPs. Finally, standard characterization techniques for identifying and analyzing the liquid crystalline phases of the resulting polymers will be discussed.

Part 1: Monomer Synthesis - 2,5-Diallylbenzene-1,4-diol

The synthesis of the target monomer, 2,5-Diallylbenzene-1,4-diol, is achieved through a well-established pericyclic reaction, the Claisen rearrangement.[1][2][3][4] This[2][2]-sigmatropic rearrangement involves the thermal isomerization of 1,4-bis(allyloxy)benzene. The reaction proceeds through a concerted mechanism, ensuring high atom economy and stereospecificity.[2]

Reaction Scheme:

Caption: Synthesis of 2,5-Diallylbenzene-1,4-diol via Claisen Rearrangement.

Experimental Protocol: Synthesis of 2,5-Diallylbenzene-1,4-diol

• Reactant Preparation: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, place 1,4-bis(allyloxy)benzene (1 equivalent). The synthesis of the starting material, 1,4-bis(allyloxy)benzene, can be achieved through the Williamson ether synthesis by reacting hydroquinone with allyl bromide in the presence of a base like potassium carbonate.

• Reaction Setup: The reaction is typically performed neat or in a high-boiling, inert solvent such as N,N-diethylaniline to ensure a consistent reaction temperature.

• Thermal Rearrangement: Heat the reaction mixture to a temperature between 180-220 °C under a continuous flow of nitrogen or argon. The optimal temperature may require empirical determination. The progress of the rearrangement can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is generally complete within 2-6 hours.

• Work-up and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • If a solvent was used, it can be removed under reduced pressure.

  • The crude product is often a dark, viscous oil. It can be purified by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.

  • Alternatively, recrystallization from a suitable solvent system (e.g., toluene/hexane) can yield the purified 2,5-Diallylbenzene-1,4-diol as a crystalline solid.

• Characterization: Confirm the structure and purity of the synthesized monomer using standard analytical techniques such as ¹H NMR, ¹³C NMR, and FT-IR spectroscopy.

Part 2: Polymerization Methodologies

The bifunctional nature of 2,5-Diallylbenzene-1,4-diol, with its two terminal allyl groups, makes it an excellent candidate for step-growth polymerization. We present two highly efficient and versatile methods: Thiol-Ene polymerization and Acyclic Diene Metathesis (ADMET).

Method A: Thiol-Ene Polymerization

Thiol-ene "click" chemistry is a robust and efficient method for polymer synthesis, proceeding via a radical-mediated anti-Markovnikov addition of a thiol to an alkene.[5] This reaction is known for its high yields, rapid kinetics, and tolerance to a wide range of functional groups.[5] By reacting 2,5-Diallylbenzene-1,4-diol with a dithiol, a linear main-chain liquid crystalline poly(thioether) can be synthesized.

Caption: Thiol-Ene Polymerization of 2,5-Diallylbenzene-1,4-diol.

• Monomer Formulation: In a clean vial, combine equimolar amounts of 2,5-Diallylbenzene-1,4-diol and a suitable dithiol (e.g., 1,4-benzenedithiol, 1,6-hexanedithiol). The choice of dithiol will significantly influence the flexibility of the polymer backbone and its liquid crystalline properties.

• Initiator Addition: To the monomer mixture, add a photoinitiator, such as 2,2-dimethoxy-2-phenylacetophenone (DMPA), at a concentration of 0.1-1.0 wt%. Ensure the initiator is completely dissolved. The mixture can be gently warmed if necessary.

• Sample Preparation for LC Characterization: For in-situ polymerization and observation of liquid crystal textures, the monomer/initiator mixture can be capillary-filled into a liquid crystal cell composed of two glass slides separated by a spacer of desired thickness (e.g., 5-25 µm). The inner surfaces of the glass slides can be coated with a polyimide alignment layer and rubbed to promote a specific molecular orientation.

• Photopolymerization: Expose the sample to a UV light source (e.g., a 365 nm UV lamp) at a controlled temperature. The temperature should be within the mesophase range of the monomer mixture if a pre-aligned liquid crystalline polymer is desired. The polymerization can be monitored by observing changes in the sample's birefringence under a polarizing optical microscope. The reaction is typically rapid, often completing within minutes.

• Polymer Isolation and Characterization: For bulk polymerization, the reaction can be carried out in a suitable solvent or in the melt. After polymerization, the polymer can be purified by precipitation in a non-solvent (e.g., methanol) and dried under vacuum.

Method B: Acyclic Diene Metathesis (ADMET) Polymerization

ADMET polymerization is a powerful step-growth condensation polymerization that utilizes an olefin metathesis catalyst, typically a ruthenium-based complex like Grubbs' or Hoveyda-Grubbs' catalysts.[1][5][6][7] This method is highly effective for the polymerization of α,ω-dienes, leading to the formation of unsaturated polymers with the release of a small volatile byproduct (ethylene).

Caption: ADMET Polymerization of 2,5-Diallylbenzene-1,4-diol.

• Monomer and Catalyst Preparation: In a Schlenk flask under an inert atmosphere (argon or nitrogen), dissolve 2,5-Diallylbenzene-1,4-diol in a minimal amount of anhydrous, degassed solvent (e.g., toluene or chlorobenzene). Add the ADMET catalyst (e.g., Grubbs' second-generation catalyst) at a monomer-to-catalyst ratio of approximately 100:1 to 500:1.

• Polymerization: Heat the reaction mixture to a temperature between 50-80 °C. To drive the polymerization towards high molecular weight, the evolving ethylene gas must be removed. This is typically achieved by applying a dynamic vacuum to the reaction flask.

• Monitoring the Reaction: The progress of the polymerization can be monitored by observing the increase in viscosity of the reaction mixture. The molecular weight of the polymer can be determined at different time points by taking aliquots and analyzing them by Gel Permeation Chromatography (GPC).

• Termination and Polymer Isolation: Once the desired molecular weight is achieved, the reaction is terminated by adding an excess of a vinyl ether, such as ethyl vinyl ether, to quench the catalyst. The polymer is then precipitated by pouring the reaction mixture into a large volume of a non-solvent like methanol. The precipitated polymer is collected by filtration, washed with fresh non-solvent, and dried under vacuum.

Part 3: Characterization of Liquid Crystalline Properties

The identification and characterization of the liquid crystalline phases formed by the synthesized polymers are crucial for understanding their structure-property relationships. The two primary techniques for this purpose are Polarizing Optical Microscopy (POM) and Differential Scanning Calorimetry (DSC).

Polarizing Optical Microscopy (POM)

POM is an indispensable tool for the visual identification of liquid crystalline phases based on their unique optical textures.[8][9][10]

• Procedure: A small amount of the polymer is placed on a glass slide, covered with a coverslip, and heated on a hot stage. The sample is observed between crossed polarizers as it is heated and cooled.

• Observations:

  • Nematic Phase: Characterized by schlieren or marbled textures.

  • Smectic Phases: Exhibit focal conic or fan-shaped textures.

  • Isotropic Phase: Appears dark between crossed polarizers as it is optically isotropic.

Differential Scanning Calorimetry (DSC)

DSC is used to determine the transition temperatures and associated enthalpy changes of the polymer.[8]

• Procedure: A small, accurately weighed sample of the polymer is sealed in an aluminum pan and subjected to a controlled heating and cooling cycle in the DSC instrument.

• Data Analysis:

  • Glass Transition (Tg): Appears as a step-change in the baseline of the heat flow curve.

  • Crystallization (Tc) and Melting (Tm): Appear as exothermic and endothermic peaks, respectively.

  • Liquid Crystalline Phase Transitions: Appear as first-order (sharp peaks) or second-order (subtle changes in baseline) transitions. The transition from a liquid crystalline phase to the isotropic liquid (clearing point, Ti) is typically an endothermic peak.

Parameter	Description	Typical Value Range (Hypothetical)
Monomer Purity	Purity of 2,5-Diallylbenzene-1,4-diol	> 98%
Polymer Molecular Weight (Mn)	Number average molecular weight	5,000 - 50,000 g/mol
Polydispersity Index (PDI)	Mw/Mn	1.5 - 2.5
Glass Transition Temperature (Tg)	Temperature of transition from glassy to rubbery state	50 - 120 °C
Melting Temperature (Tm)	Temperature of melting from crystalline to liquid/liquid crystalline state	150 - 250 °C
Clearing Temperature (Ti)	Temperature of transition from liquid crystalline to isotropic liquid state	180 - 300 °C

Conclusion

The protocols outlined in this application note provide a comprehensive guide for researchers to synthesize and characterize novel liquid crystal polymers based on the versatile monomer, 2,5-Diallylbenzene-1,4-diol. The use of efficient and robust polymerization techniques like Thiol-Ene "click" chemistry and ADMET polymerization opens up avenues for creating a wide array of LCPs with tailored properties. The detailed characterization methods will enable a thorough understanding of the mesomorphic behavior of these new materials, paving the way for their potential application in advanced technologies.

References

• Schinski, D. A., & Wagener, K. B. (2011). Acyclic diene metathesis (ADMET) polymerization. In Olefin Metathesis (pp. 167-188). Springer, Berlin, Heidelberg.
• Claisen, L. (1912). Über die Umlagerung von Phenol-allyläthern in die C-Allyl-phenole. Berichte der deutschen chemischen Gesellschaft, 45(3), 3157-3166.
• Ziegler, F. E. (1988). The thermal, aliphatic Claisen rearrangement. Chemical reviews, 88(8), 1423-1452.
• Synthesis of 2-substituted hydroquinone derivatives from 1,4-benzoquinone and allyl ethers. (n.d.).
• Influence of hydroquinone content on thermotropic liquid crystalline copolymers and nanocomposites: thermo-mechanical properties. (2022). Semantic Scholar.
• Acyclic Diene Metathesis (ADMET) Polymerization for Precise Synthesis of Defect-Free Conjugated Polymers with Well-Defined Chain Ends. (2015). MDPI.
• Thiol-Ene Step-Growth as a Versatile Route to Functional Polymers. (n.d.).
• Claisen Rearrangement. (n.d.). Chemistry LibreTexts.
• CHARACTERIZATION AND APPLICATION OF DIOLS BASED LIQUID CRYSTALLINE COPOLYESTER. (n.d.). IJRPC.
• Claisen Rearrangement. (n.d.). Organic Chemistry Portal.
• Thiol-ene reaction – Knowledge and References. (n.d.). Taylor & Francis Online.
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• A novel kind of coordination polymers employing 2,5-diamino-1,4-benzenedithiol as a bridging ligand: synthesis, structure, optical and magnetic properties. (n.d.). RSC Publishing.
• Synthesis and Characterization of a New Hydroquinone Derivative: Disodium p-Phenylene Diisostearyl Diphosph
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• Liquid crystalline behavior of polymers: fundamentals, synthesis and characteriz
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• New Liquid Crystals Based on Terminal Fatty Chains and Polymorphic Phase Formation
• (PDF) Limitations of Radical Thiol-ene Reactions for Polymer-Polymer Conjugation. (n.d.).

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Application Note: Functionalization of 2,5-Diallylbenzene-1,4-diol (DAHQ) for Advanced Epoxy Curing Systems

Introduction and Rationale

2,5-Diallylbenzene-1,4-diol (DAHQ) is a highly versatile, dual-functional building block utilized in advanced polymer chemistry and materials science. For researchers, materials engineers, and drug development professionals designing high-purity, biocompatible encapsulation resins for implantable medical devices, DAHQ offers unparalleled structural advantages.

The molecule features a central hydroquinone ring flanked by two terminal allyl groups. This architecture provides orthogonal reactivity: the phenolic hydroxyl groups act as primary reactive sites for oxirane ring-opening (epoxy curing), while the allyl groups serve as secondary crosslinking sites or handles for further functionalization. This dual-action potential allows DAHQ to function either as a low-viscosity, high-performance hardener or as a precursor for highly crosslinked, tetra-functional epoxy monomers .

Mechanistic Insights: Causality in Experimental Design

The strategic advantage of DAHQ in epoxy formulations is rooted in its structural causality:

• Viscosity Reduction & Processability : Rigid phenolic hardeners (like novolac resins) suffer from high melt viscosities due to extensive intermolecular hydrogen bonding. The flexible allyl side chains of DAHQ disrupt this packing, significantly lowering the formulation viscosity. This ensures superior wetting of substrates and prevents void formation during the potting of delicate electronic or medical components .

• Orthogonal Crosslinking :

  • Primary Stage: The phenolic hydroxyls react with epoxide rings at 100–150°C (catalyzed by imidazoles) to form the primary polymer backbone.

  • Secondary Stage: The allyl groups remain largely unreactive during the initial B-stage. At elevated post-cure temperatures (>180°C), or when co-formulated with bismaleimide (BMI) resins, the allyl groups undergo ene-reactions or thermal homopolymerization. This locks the network into a highly dense state, dramatically increasing the glass transition temperature (

    ) and fracture toughness .

Synthetic and Functionalization Pathways

Fig 1. Divergent functionalization pathways of DAHQ for advanced epoxy systems.

Experimental Protocols

Protocol 1: Synthesis of DAHQ via Double Claisen Rearrangement

Objective: Convert hydroquinone diallyl ether to DAHQ via a thermal [3,3]-sigmatropic rearrangement.

• Setup : Charge a 500 mL round-bottom flask with 50 g of hydroquinone diallyl ether and 150 mL of N,N-dimethylaniline. Causality: N,N-dimethylaniline acts as a high-boiling solvent to uniformly mediate heat transfer and prevent the thermal degradation of the reactant at extreme temperatures.

• Reaction : Heat the mixture under a continuous nitrogen purge to 200°C for 6 hours.

• In-Process Validation : Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (8:2) mobile phase. The disappearance of the non-polar starting material (

  ) and the emergence of a highly polar spot ( ) indicates reaction completion.

• Workup & Purification : Cool to room temperature. Pour the mixture into 500 mL of ice-cold 2M HCl to protonate and partition the N,N-dimethylaniline into the aqueous phase. Extract the product with diethyl ether (3 x 200 mL). Wash the organic layer with brine, dry over anhydrous

  , and concentrate in vacuo. Recrystallize from toluene to yield pure DAHQ.

• Self-Validation : Confirm the structure via

  NMR. The presence of a distinct phenolic -OH peak at ~4.5 ppm and an allyl multiplet at 5.9 ppm validates the rearrangement.

Protocol 2: Epoxidation of DAHQ Allyl Groups

Objective: Synthesize a tetra-functional epoxy monomer by oxidizing the allyl groups.

• Setup : Dissolve 20 g of DAHQ in 100 mL of dichloromethane (DCM) in a jacketed reactor. Cool the system to 0°C.

• Addition : Dropwise add 2.5 equivalents of 32% peracetic acid over 2 hours. Causality: Epoxidation is highly exothermic. Slow addition combined with active cooling prevents thermal runaway and premature oxirane ring-opening, ensuring high selectivity. Peracetic acid is chosen over mCPBA to avoid solid chlorobenzoic acid byproducts, simplifying the purification of the liquid resin.

• Reaction : Allow the mixture to warm to 25°C and stir for 12 hours.

• Workup : Wash the organic layer with 10% sodium bisulfite to quench unreacted peroxides, followed by saturated

  to neutralize the generated acetic acid. Dry and evaporate the solvent.

• Self-Validation : Titrate an aliquot for Epoxy Equivalent Weight (EEW) using the ASTM D1652 standard (perchloric acid/tetraethylammonium bromide method). A target EEW of

  110 g/eq confirms complete epoxidation.

Protocol 3: Formulation and Curing of DGEBA/DAHQ Networks

Objective: Create a high-

crosslinked network using DAHQ as a hardener for standard Bisphenol A diglycidyl ether (DGEBA).

• Formulation : Mix DGEBA (EEW = 186 g/eq) and DAHQ at a 1:1 stoichiometric ratio of epoxy groups to phenolic -OH groups. Add 0.5 wt% of 2-ethyl-4-methylimidazole (2E4MZ) as an accelerator.

• Degassing : Heat the mixture to 80°C to reduce viscosity and apply a vacuum (10 mbar) for 15 minutes. Causality: Degassing is critical; entrapped micro-bubbles act as stress concentrators that catastrophically lower the fracture toughness of the cured network.

• B-Stage Curing : Pour the degassed resin into a pre-heated mold (100°C) and hold for 2 hours. This initiates the primary phenolic-epoxy reaction, forming a lightly crosslinked gel (B-stage).

• Post-Curing : Ramp the temperature to 180°C for 2 hours, then 200°C for 1 hour. Causality: The high-temperature post-cure provides the activation energy required to drive the secondary crosslinking of the allyl groups, locking in the ultimate thermal and mechanical properties.

Curing Mechanism and Network Formation

Fig 2. Step-growth curing mechanism of DAHQ-epoxy networks.

Quantitative Data and Validation Metrics

Table 1: Functionalization Efficiency and Validation Metrics

Derivative	Synthetic Route	Target Functional Group	Yield (%)	Validation Metric (Target)
DAHQ	Claisen Rearrangement	Phenolic -OH	82	TLC = 0.3 (Hex:EtOAc 8:2)
Epoxidized DAHQ	Peracetic Acid Oxidation	Oxirane (Epoxy)	88	EEW Titration 110 g/eq
DAHQ-Amine	Thiol-Ene Click (Cysteamine)	Primary Amine	91	Amine Value Titration

Table 2: Comparative Thermomechanical Properties of Cured Epoxy Networks

Curing System	Stoichiometry	Viscosity at 80°C (Pa·s)	(°C)	Fracture Toughness ( , MPa·m )
DGEBA + Standard Novolac	1:1 (Epoxy:OH)	12.5	145	0.85
DGEBA + DAHQ Hardener	1:1 (Epoxy:OH)	4.2	178	1.35
Epoxidized DAHQ + DDM	1:1 (Epoxy:Amine)	2.8	210	1.10

Note: DDM = 4,4'-Diaminodiphenylmethane. The inclusion of DAHQ significantly lowers processing viscosity while simultaneously elevating both the glass transition temperature and fracture toughness due to the secondary allyl network formation.

References

• Werner, E. G. G. (1948). Investigations on glycidyl ethers, II. Oxidation of aromatic allyl ethers with perbenzoic acid. Recueil des Travaux Chimiques des Pays-Bas.[Link][1]

• US Patent 2965607A. (1960). Ethers of epoxy-substituted phenols and their polymers. Google Patents.[2]

• US Patent 20130307167A1. (2013). Phenolic oligomer and method for producing the same. Google Patents.[3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US2965607A - Ethers of epoxy-substituted phenols and their polymers - Google Patents [patents.google.com]
• 3. US20130307167A1 - Phenolic oligomer and method for producing the same - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 2,5-Diallylbenzene-1,4-diol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing yield and purity issues during the synthesis of 2,5-diallylbenzene-1,4-diol. While the classical two-step sequence—Williamson etherification followed by a thermal Claisen rearrangement—appears straightforward, the physical reality of handling redox-active hydroquinone derivatives at elevated temperatures introduces significant challenges.

This guide is designed to replace trial-and-error with a self-validating experimental system . By understanding the mechanistic causality behind each reagent and temperature choice, you can systematically eliminate bottlenecks, prevent oxidative degradation, and maximize your reaction yield.

Mechanistic Overview: The "Why" Behind the Workflow

The synthesis relies on a tandem sequence. First, hydroquinone undergoes a Williamson ether synthesis to form the intermediate 1,4-bis(allyloxy)benzene. We specifically utilize potassium carbonate (

) rather than stronger bases like sodium hydroxide; strong bases can accelerate the unwanted oxidation of hydroquinone into benzoquinone in the presence of trace oxygen.

The second step is a thermally driven [3,3]-sigmatropic rearrangement (the Claisen rearrangement)[1]. Heating the intermediate to 180 °C provides the necessary activation energy to shift the allyl groups to the ortho positions (C2 and C5)[2]. Because this is a concerted pericyclic reaction, it proceeds through a highly ordered cyclic transition state[3]. The initial rearrangement yields a non-aromatic cyclohexadienone intermediate, which rapidly tautomerizes to restore aromaticity, driving the reaction forward to the target diol.

Workflow for 2,5-Diallylbenzene-1,4-diol synthesis via Claisen rearrangement.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, every step in this protocol includes built-in validation markers. Do not proceed to the next step without confirming the analytical checkpoints.

Step 1: Williamson Ether Synthesis

• Preparation: In a round-bottom flask, dissolve hydroquinone (1.0 eq) in dry acetone. Add finely powdered, anhydrous

  (3.0 eq). Causality: Finely powdered base increases the surface area for the heterogeneous deprotonation step.

• Alkylation: Add allyl bromide (2.5 eq) dropwise. Purge the headspace with nitrogen gas (

  ).

• Heating: Attach a reflux condenser and heat the mixture to 70 °C under constant stirring for 24 hours[2].

• Workup: Cool to room temperature, filter off the inorganic salts, and concentrate the filtrate under reduced pressure. Extract with ethyl acetate, wash with brine, dry over

  , and evaporate to yield 1,4-bis(allyloxy)benzene.

• Validation Checkpoint: Perform

  -NMR. You must observe the complete disappearance of the phenolic -OH peak (~8.8 ppm) and the appearance of the ether -O- - doublet at ~4.5 ppm.

Step 2: Thermal Claisen Rearrangement

• Preparation: Transfer the purified 1,4-bis(allyloxy)benzene to a multi-neck round-bottom flask equipped with a condenser and a magnetic stir bar.

• Degassing (Critical): Purge the system rigorously with

  for at least 30 minutes.

• Rearrangement: Heat the neat (solvent-free) liquid to 180 °C under constant stirring (200 rpm) for exactly 6 hours[2]. Causality: Solvent-free conditions maximize volumetric throughput and eliminate the nightmare of removing high-boiling solvents (like dodecane) during purification.

• Workup: Remove from heat and allow the flask to cool while maintaining the nitrogen atmosphere. Once at room temperature, the product can be stored at -18 °C to prevent long-term auto-oxidation[2].

• Validation Checkpoint: Perform

  -NMR. The allyl - - signal must shift from ~4.5 ppm (ether linkage) to ~3.3 ppm (direct attachment to the aromatic ring).

Quantitative Data & Validation Summary

Use the following table to benchmark your experimental results against field-proven standards.

Reaction Phase	Substrate	Reagents & Conditions	Expected Yield	Key Analytical Marker ( -NMR)
Etherification	Hydroquinone	Allyl bromide, , Acetone, 70 °C, 24 h	> 90%	Appearance of -O- - at ~4.5 ppm
Rearrangement	1,4-bis(allyloxy)benzene	Neat (solvent-free), 180 °C, atm, 6 h	> 90%	Shift of allyl - - to ~3.3 ppm

Troubleshooting FAQs

Q1: My Claisen rearrangement yielded a black, tarry mixture instead of a clean product. What happened? A: This is a classic symptom of oxidative polymerization. 2,5-Diallylbenzene-1,4-diol is a highly redox-active hydroquinone derivative. At 180 °C, even parts-per-million (ppm) levels of oxygen will rapidly oxidize the newly formed diol into a benzoquinone derivative, which subsequently polymerizes into tar. Solution: You must implement rigorous Schlenk techniques. Ensure your system is completely leak-free, purge with high-purity nitrogen or argon prior to heating, and maintain a positive pressure of inert gas throughout the entire 6-hour reaction and cooling phase[2].

Q2: NMR analysis shows a mixture of mono-rearranged and di-rearranged products. How do I drive the reaction to completion? A: The first[3,3]-sigmatropic shift (forming the intermediate 2-allyl-4-(allyloxy)phenol) has a slightly lower activation barrier than the second shift. If heat transfer is uneven or the internal temperature drops below 180 °C, the reaction stalls at the mono-rearranged intermediate. Solution: Ensure constant, vigorous stirring (e.g., 200 rpm) for optimal heat distribution in the neat liquid[2]. Verify your heating mantle calibration with an internal thermocouple. Do not quench the reaction before the 6-hour mark without confirming complete conversion via TLC or NMR.

Q3: Can I perform the Claisen rearrangement at a lower temperature to prevent thermal degradation? A: Yes, but it requires a fundamental change to the protocol. The standard uncatalyzed Claisen rearrangement requires high thermal activation (>150 °C)[3]. However, Lewis acids or Brønsted acid catalysts (such as H

-zeolite) can lower the activation energy, allowing the rearrangement to proceed at ~80 °C under microwave irradiation. Caution: Catalytic methods often require extensive optimization to prevent unwanted side reactions (e.g., cyclization into dihydrobenzofuran derivatives) and complicate downstream purification. For scalable, high-purity synthesis, the thermal neat method at 180 °C remains the gold standard[2].

Q4: During the Williamson ether synthesis, my yield of the intermediate 1,4-bis(allyloxy)benzene is low. What is the limiting factor? A: Low yields here are typically caused by incomplete alkylation due to poor base solubility or the hydrolysis of allyl bromide. Solution: Ensure your

is strictly anhydrous and finely milled. Run the reaction in dry acetone at 70 °C. Because allyl bromide is volatile and susceptible to side reactions, always use a slight excess (e.g., 2.2 to 2.5 equivalents) to compensate for any evaporative loss[2].

References

1. "Note Microwave-assisted zeolite catalyzed Claisen rearrangement of allyl aryl ethers under solvent-free conditions." Indian Journal of Chemistry, NIScPR. 2.[1] "The Cope and Claisen Rearrangements." Master Organic Chemistry. 1 3.[3] "Claisen Rearrangement." Organic Chemistry Portal. 3 4.[2] "Scalable Synthesis and Characterisation of a Liquid 2,3,5,6-tetraallylbenzene-1,4-diol Quinone." Journal of The Electrochemical Society, Aarhus University (au.dk), 2024. 2

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pure.au.dk [pure.au.dk]
• 3. Claisen Rearrangement [organic-chemistry.org]

Technical Support Center: Purification of 2,5-Diallylbenzene-1,4-diol via Recrystallization

Welcome to the technical support center for the purification of 2,5-diallylbenzene-1,4-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for the successful recrystallization of this compound. Our focus is to equip you with the knowledge to overcome common challenges and achieve high purity in your experimental work.

Understanding the Molecule: Key Considerations for Purification

2,5-Diallylbenzene-1,4-diol is a hydroquinone derivative. The presence of two polar hydroxyl (-OH) groups on the aromatic ring makes it susceptible to oxidation, especially at elevated temperatures, which can lead to colored impurities.[1] The two allyl (-CH₂CH=CH₂) groups introduce nonpolar character, influencing its solubility profile. This dual nature of the molecule is a critical factor in selecting an appropriate recrystallization solvent.

Frequently Asked Questions (FAQs)

Q1: What is the most critical first step in the recrystallization of 2,5-diallylbenzene-1,4-diol?

The most crucial initial step is selecting a suitable solvent. An ideal solvent will dissolve the compound completely when hot but only sparingly when cold.[2] Given the molecule's structure, a solvent of intermediate polarity or a mixed-solvent system is often the best approach.

Q2: My purified 2,5-diallylbenzene-1,4-diol is discolored (e.g., pink, brown, or black). What causes this and how can I prevent it?

Discoloration is typically due to the oxidation of the hydroquinone moiety to the corresponding quinone, which is often highly colored.[1] To mitigate this:

• Use Deoxygenated Solvents: Purge your chosen solvent with an inert gas like nitrogen or argon before use.

• Inert Atmosphere: Whenever possible, perform the recrystallization under an inert atmosphere.

• Avoid Overheating: Do not heat the solution for an extended period.

• Antioxidants: In some cases, adding a small amount of a reducing agent like sodium dithionite can prevent oxidation.

Q3: Can I use activated charcoal to decolorize my sample?

While activated charcoal is effective at removing colored impurities, it should be used with caution for phenolic compounds like 2,5-diallylbenzene-1,4-diol.[3] Some charcoals contain iron ions that can complex with phenols, leading to discoloration.[3] If you must use charcoal, use a minimal amount and filter the hot solution quickly.

Solvent Selection for Recrystallization

A systematic approach to solvent selection is recommended, starting with small-scale solubility tests. Below is a table of suggested solvents to evaluate for the recrystallization of 2,5-diallylbenzene-1,4-diol.

Solvent	Boiling Point (°C)	Polarity	Rationale for Use
Toluene	111	Low	The aromatic nature of toluene can effectively dissolve the compound at higher temperatures.
Ethanol	78	High	The hydroxyl group of ethanol can interact with the diol, but its overall polarity might make it a "good" solvent in a mixed system.
Acetone	56	High	A strong polar aprotic solvent that can be a good candidate for initial dissolution.
Heptane/Hexane	98/69	Low	These nonpolar solvents are excellent "poor" solvents to be used in a mixed-solvent system to induce crystallization.
Ethanol/Water	Varies	High (tunable)	A classic mixed-solvent system where water acts as the anti-solvent.[1]
Toluene/Heptane	Varies	Low (tunable)	A non-polar mixed-solvent system that can be effective for compounds with significant non-polar character.[1]

Experimental Protocol: Recrystallization of 2,5-Diallylbenzene-1,4-diol

This protocol provides a general guideline. The exact solvent and volumes should be determined through small-scale trials.

1. Dissolution:

• Place the crude 2,5-diallylbenzene-1,4-diol in an Erlenmeyer flask.

• Add a minimal amount of the chosen "good" solvent (e.g., toluene or ethanol).

• Gently heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve full dissolution at the boiling point.[4]

2. Hot Filtration (if necessary):

• If there are insoluble impurities, perform a hot gravity filtration. Preheat the funnel and receiving flask to prevent premature crystallization.[5]

3. Crystallization:

• Single Solvent System: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.[6]

• Mixed Solvent System: To the hot solution of the "good" solvent, add the "poor" solvent (e.g., water or heptane) dropwise until the solution becomes slightly cloudy. Add a few drops of the "good" solvent to redissolve the precipitate and then allow the solution to cool as described above.[1]

4. Isolation and Washing:

• Collect the crystals by vacuum filtration using a Büchner funnel.[6]

• Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering impurities.[4]

5. Drying:

• Dry the purified crystals in a vacuum oven at a temperature well below the compound's melting point to remove any residual solvent.

Troubleshooting Guide

This section addresses specific issues that may arise during the recrystallization process.

dot

Caption: Troubleshooting workflow for the recrystallization of 2,5-diallylbenzene-1,4-diol.

Issue: No crystals are forming upon cooling.

• Possible Cause: The solution may be supersaturated, or the concentration of the solute is too low.[7]

• Solutions:

  • Induce Crystallization: Gently scratch the inside of the flask with a glass rod just below the surface of the liquid. The tiny scratches on the glass can provide a nucleation site for crystal growth.[7]

  • Seed Crystals: If available, add a tiny crystal of the pure compound to the solution to act as a template for crystallization.[7]

  • Increase Concentration: Heat the solution to evaporate some of the solvent, thereby increasing the solute concentration. Allow the more concentrated solution to cool again slowly.[7]

  • Lower Temperature: Cool the solution in an ice-salt bath to further decrease the solubility of the compound.[7]

Issue: The compound "oils out" instead of forming crystals.

• Possible Cause: The melting point of the compound may be lower than the boiling point of the solvent, or the solution is cooling too rapidly.[7] This can also occur if the compound is significantly impure.[7]

• Solutions:

  • Add More Solvent: Reheat the solution to dissolve the oil, then add a small amount of the "good" solvent to lower the saturation point.[7]

  • Slower Cooling: Allow the solution to cool more slowly. You can insulate the flask to slow down the rate of cooling.[7]

  • Change Solvent: Select a solvent with a lower boiling point.

Issue: The recrystallized product is still impure.

• Possible Cause: The cooling process was too rapid, trapping impurities within the crystal lattice, or the chosen solvent did not effectively discriminate between the compound and the impurities.

• Solutions:

  • Re-recrystallize: Dissolve the impure crystals in fresh, hot solvent and allow the solution to cool more slowly.

  • Solvent Selection: Re-evaluate your choice of solvent. A different solvent or a mixed-solvent system may provide better selectivity.

Issue: The yield of recovered crystals is very low.

• Possible Cause: Too much solvent was used, causing a significant amount of the product to remain in the mother liquor.[8] The crystals may have been washed with too much cold solvent.

• Solutions:

  • Recover from Mother Liquor: If the mother liquor has not been discarded, you can try to recover more product by evaporating some of the solvent and cooling the solution again.

  • Optimize Solvent Volume: In subsequent attempts, be meticulous about using the minimum amount of hot solvent required to dissolve the compound.

  • Minimize Washing: Use only a very small amount of ice-cold solvent to wash the crystals.

References

• Technical Support Center: 3,6-Dibromophenanthrene-9,10-diol Recrystalliz

• 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335 - PubChem. (URL: [Link])

• Hydroquinone - Solubility of Things. (URL: [Link])

• Solubility Determination of Hydroquinone in Dichloromethane, Trichloromethane and Carbon Tetrachloride by Using the Co-solvent Calibration Method - ResearchGate. (URL: [Link])

• Troubleshooting - Chemistry LibreTexts. (URL: [Link])

• Solubility of Hydroquinone in Different Solvents from 276.65 K to 345.10 K - Scite. (URL: [Link])

• Purification and characterization of hydroquinone dioxygenase from Sphingomonas sp. strain TTNP3 - PMC. (URL: [Link])

• Hydroquinone - Sciencemadness Wiki. (URL: [Link])

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (URL: [Link])

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. (URL: [Link])

• Recrystallization. (URL: [Link])

• Hydroquinone Solubility in Pure and Binary Solvent Mixture at Various Temperatures with FTIR - ResearchGate. (URL: [Link])

• Important Chemistry Tips-Solvents choose for recrystallization-Part4 - YouTube. (URL: [Link])

• Purification and characterization of hydroquinone dioxygenase from Sphingomonas sp. strain TTNP3 - ResearchGate. (URL: [Link])

• Preparation of purified hydroquinone and forming of same (2007) | Hubert Gayet - SciSpace. (URL: [Link])

• Method for the preparation of substituted quinones and hydroquinones - Google P

• 2,5-di(prop-2-en-1-yl)benzene-1,4-diol - LookChem. (URL: [Link])

• Recrystallization Process Questions - Chemistry Stack Exchange. (URL: [Link])

• Recrystallization. (URL: [Link])

• Recrystallization with two solvents : r/Chempros - Reddit. (URL: [Link])

• Recrystallization - Chemistry LibreTexts. (URL: [Link])

• Recrystallization and Crystallization. (URL: [Link])

• Recrystallization - Wired Chemist. (URL: [Link])

• Experimental No. (4) Recrystallization Recrystallization Purpose of experimental To separate organic compounds (solid) from. (URL: [Link])

• Determining Which Solvent to Use - Chemistry LibreTexts. (URL: [Link])

• 2,5-Diethylbenzene-1,4-diol | C10H14O2 | CID 13097608 - PubChem. (URL: [Link])

• 2,5-Diformylbenzene-1,4-diol: A Versatile Building Block for the Synthesis of Ditopic Redox-Active Schiff Base Ligands - ResearchGate. (URL: [Link])

• Benzene-1,4-diol | Drug Information, Uses, Side Effects, Chemistry - PharmaCompass.com. (URL: [Link])

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mt.com [mt.com]
• 3. cpha.tu.edu.iq [cpha.tu.edu.iq]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. chem.libretexts.org [chem.libretexts.org]

Preventing oxidation of 2,5-Diallylbenzene-1,4-diol during storage

Technical Support Center: 2,5-Diallylbenzene-1,4-diol Stability Guide

Introduction: The Stability Paradox

You are likely working with 2,5-Diallylbenzene-1,4-diol (2,5-Diallylhydroquinone) as a monomer for high-performance cyanate esters or as a specialized intermediate in organic synthesis.

This compound presents a storage paradox: it is a potent antioxidant (radical scavenger), yet it is sacrificially unstable. By its very nature, it "wants" to oxidize. The electron-rich hydroquinone core, combined with the allylic moieties, makes it highly susceptible to auto-oxidation triggered by oxygen, light, and trace metals.

This guide provides an autonomous, self-validating system to arrest this degradation, ensuring your starting material remains >99% pure for critical applications.

Part 1: The Chemistry of Degradation

To prevent degradation, you must understand the enemy. The primary failure mode is the conversion of the colorless hydroquinone to the yellow/brown 2,5-diallyl-1,4-benzoquinone.

The Oxidation Cascade

This is not a simple one-step reaction.[1] It is a radical chain reaction accelerated by photon absorption (light) and basic conditions.

• Initiation: Trace oxygen abstracts a phenolic proton, or UV light generates a radical.

• Propagation: The resulting semiquinone radical is highly reactive. It rapidly loses a second electron and proton to form the quinone.

• Complication (Allylic Polymerization): Unlike simple hydroquinone, the allyl groups at the 2,5-positions are susceptible to radical cross-linking once the inhibiting phenolic hydrogens are lost, potentially leading to insoluble tars.

Figure 1: Mechanistic Pathway of Degradation

Caption: The degradation cascade from active hydroquinone to inactive quinone and irreversible polymer.

Part 2: Storage & Handling Protocols

Do not rely on the manufacturer's packaging for long-term storage once opened. Standard caps are permeable to oxygen over weeks.

Protocol A: The "Argon Blanket" System (Solid State)

Best for: Long-term storage (>1 month) of solid powder.

The Self-Validating Logic: By displacing air with argon (which is heavier than air), you create a physical barrier that prevents oxygen from contacting the crystal surface.

• Preparation: Transfer the compound into an amber glass vial with a PTFE-lined screw cap. Why Amber? It blocks UV light (290–450 nm) that triggers the initial radical formation [1].

• The Purge:

  • Connect a gentle stream of dry Argon gas to a glass pipette.

  • Insert the pipette into the vial, holding the tip 1 cm above the solid surface.

  • Flow Argon for 30–60 seconds. You are not just filling the headspace; you are "pouring" a heavy gas to displace the lighter air.

• The Seal: While the gas is still flowing, slowly withdraw the pipette and immediately screw on the cap tight.

• Secondary Barrier: Wrap the cap junction with Parafilm M®.

• Environment: Store at 2–8°C .

  • Validation: Upon next use, the crystals should remain distinct and white. Clumping or yellowing indicates seal failure.

Protocol B: Solution Handling

Best for: Active experimental use.

Hydroquinones are most vulnerable in solution. Dissolved oxygen is the primary threat here.

• Solvent Choice: Avoid ethers (THF, Diethyl ether) if possible, as they form peroxides that rapidly oxidize hydroquinones. Preferred solvents: Deoxygenated Methanol or Ethanol.

• Degassing (Sparging):

  • Bubble dry Nitrogen or Argon through the solvent for 15 minutes before adding the 2,5-Diallylbenzene-1,4-diol.

• Acidification (The Stabilizer):

  • Expert Tip: Add a trace amount of weak acid (e.g., Acetic acid, 0.1% v/v) to the solvent.

  • Mechanism:[2][3][4] Oxidation is proton-coupled electron transfer (PCET). Lowering the pH suppresses the deprotonation step, kinetically inhibiting oxidation [2].

Figure 2: Storage Decision Workflow

Caption: Decision tree for processing incoming 2,5-Diallylbenzene-1,4-diol material.

Part 3: Troubleshooting & QC

Visual Indicators of Quality

Status	Color Appearance	Chemical State	Action Required
Optimal	White / Colorless Crystals	>99% Hydroquinone	None. Safe to use.
Warning	Pale Yellow / Off-white	<5% Quinone formation	Usable for crude reactions; Recrystallize for sensitive work.
Critical	Brown / Dark Orange	Significant Oxidation	Stop. Must be purified.
Failure	Black / Tarry	Polymerization	Discard. Irreversible.

Rescue Protocol: Purification

If your material has turned yellow, you can rescue it via recrystallization.

• Solvent: Water/Ethanol mix (90:10) or dilute Acetic Acid.

• Method:

  • Dissolve impure solid in minimal hot solvent (approx 60°C).

  • Optional: Add activated charcoal to absorb colored quinone impurities; filter hot.

  • Allow to cool slowly to room temperature, then 4°C.

  • Filter crystals and wash with cold, degassed water.

  • Dry under high vacuum in the dark.

FAQs: Researcher to Researcher

Q: Can I store a stock solution of this compound? A: No. Even in degassed solvents, 2,5-Diallylbenzene-1,4-diol will oxidize within days. Always prepare solutions fresh. If you absolutely must, freeze the solution at -20°C under Argon, but validate purity by TLC before use.

Q: I see a "pinking" of the solid surface. Is it ruined? A: This is surface oxidation. The bulk material underneath is likely intact. You can scrape off the colored layer or perform a quick recrystallization. This indicates your seal was not airtight.

Q: Why does the SDS say "Store under Nitrogen" but you recommend Argon? A: Nitrogen is lighter than air and diffuses away quickly when the container is opened. Argon is denser than air and forms a stable "blanket" in the vial, providing superior protection during repeated opening/closing cycles.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 350335, 2,5-Diallylbenzene-1,4-diol. Retrieved from [Link]

Sources

• 1. US2860036A - Purification of anthraquinone solutions - Google Patents [patents.google.com]
• 2. Quinone-Catalyzed Selective Oxidation of Organic Molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Riley oxidation - Wikipedia [en.wikipedia.org]
• 4. carlroth.com [carlroth.com]

Technical Support Center: Optimizing Catalyst Selection for 2,5-Diallylbenzene-1,4-diol Rearrangement

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to the catalytic rearrangement of 2,5-diallylbenzene-1,4-diol. This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and optimized protocols to help you navigate the complexities of this transformation. As there is limited direct literature on this specific substrate, the guidance herein is synthesized from established principles of aromatic Claisen and Cope rearrangements of analogous substituted phenols and hydroquinones.

Frequently Asked Questions (FAQs)

Q1: What is the expected product from the rearrangement of 2,5-diallylbenzene-1,4-diol?

The rearrangement of 2,5-diallylbenzene-1,4-diol is a type of aromatic Claisen rearrangement. The initial substrate is [1][2]likely the bis-allyl ether, 1,4-bis(allyloxy)-2,5-diallylbenzene, which would then undergo rearrangement. Given that the ortho positions to the oxygen atoms are occupied by allyl groups, a standard Claisen rearrangement to these positions is blocked. Therefore, the reaction i[3]s expected to proceed through a tandem Claisen-Cope rearrangement sequence. The allyl group from the [2][4]ether linkage will first migrate to the ortho position (a Claisen rearrangement), forming a dienone intermediate. Since this intermediate cannot tautomerize to a phenol, it will then undergo a Cope rearrangement to migrate the allyl group to the para position relative to its original ether linkage, which in this substituted ring is the adjacent allyl group's carbon. This will be followed by tautomerization to re-form an aromatic hydroquinone ring. The expected final product would be a tetra-allyl-substituted benzene-1,4-diol.

Q2: My reaction is not proceeding, or the yield is very low. What are the first troubleshooting steps?

Low reactivity is a common issue, especially in thermal rearrangements which often require high temperatures (180-225 °C).

• Temperature Optimi[4]zation: The first step is to ensure your reaction temperature is adequate. For thermal rearrangements, high-boiling solvents like decalin or diphenyl ether are often necessary. However, high temperature[4]s can also lead to decomposition.

• Catalyst Introducti[5]on: If thermal conditions are ineffective or lead to degradation, introducing a catalyst is the logical next step. Lewis acids are known to significantly accelerate Claisen rearrangements, often allowing the reaction to proceed at much lower temperatures.

• Atmosphere Control:[6][7] For substrates that may be sensitive to oxidation, especially at elevated temperatures, conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) is recommended.

Q3: What types of [5]catalysts are effective for this kind of rearrangement?

A range of Lewis acids can be effective. The choice of catalyst can influence both the reaction rate and selectivity.

• Boron-based Lewis Acids: Boron trifluoride (BF₃) and boron trichloride (BCl₃) are classic and potent catalysts for Claisen rearrangements, often enabling reactions at or below room temperature. However, they can be sens[6][8]itive to moisture and may be required in stoichiometric amounts.

• Metal Triflates: [6]Lanthanide and other metal triflates (e.g., Yb(OTf)₃, Sn(OTf)₂, Cu(OTf)₂) are often excellent catalysts that can be used in smaller, catalytic quantities (as low as 5 mol %).

• Aluminum-based Lewi[9][10][11]s Acids: Aluminum chloride (AlCl₃) is another powerful Lewis acid that can promote the rearrangement.

• Alkaline-Earth-Meta[9]l Salts: Triflates and triflimides of magnesium (Mg), calcium (Ca), strontium (Sr), and barium (Ba) have also been reported as effective catalysts.

Q4: I'm observing [12]a complex mixture of products. What are the likely side reactions?

Several side reactions can lead to a complex product mixture:

• Ether Cleavage: At high temperatures or in the presence of strong Lewis acids, the starting allyl ether can be cleaved, regenerating the hydroquinone and releasing an allyl fragment.

• "Abnormal" Claisen [4][5]Rearrangement: An isomer where the β-carbon of the allyl group attaches to the ring, instead of the γ-carbon, can sometimes be formed. This is often a result of[4][12] a subsequent rearrangement of the desired product under the reaction conditions.

• Dienone-Phenol Rearrangement: The dienone intermediate can undergo alternative rearrangements, especially under acidic conditions, leading to differently substituted phenols.

• Polymerization/Char[4][5]ring: High reaction temperatures or highly active catalysts can lead to decomposition and the formation of intractable polymeric material.

Troubleshooting Guide[5]

Issue	Potential Cause	Recommended Solution
Low or No Conversion	Insufficient temperature for thermal rearrangement.	Increase reaction temperature incrementally. Consider using a higher-boiling solvent like decalin.
Inactive or insuffi[4]cient catalyst.	Screen a panel of Lewis acid catalysts (e.g., BCl₃, AlCl₃, Yb(OTf)₃). Optimize catalyst loading[6][9], starting from 5-10 mol %.
Substrate is sensit[9]ive to oxidation.	Ensure the reaction is run under a dry, inert atmosphere (N₂ or Ar).
Formation of Byprod[5]ucts	Ether cleavage.	Reduce reaction temperature. If using a catalyst, choose a milder one or reduce its loading.
Para-substituted pr[4]oduct formation (if ortho positions were free).	This is expected if ortho positions are blocked. If not, the choice of Lew[3]is acid can influence ortho/para selectivity.
Charring or polymer[4]ization.	Reduce reaction temperature and consider extending the reaction time. Use of a catalyst can all[5]ow for milder conditions.
Poor Reproducibilit[5]y	Moisture sensitivity of the catalyst.	Use anhydrous solvents and reagents. Handle moisture-sensitive catalysts like BCl₃ with care.
Variable reaction t[6]ime.	Monitor the reaction progress closely using TLC or GC-MS to determine the optimal endpoint and avoid over-running the reaction, which can lead to side products.

Experimental Protoc[4]ols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Rearrangement

This protocol provides a starting point for screening Lewis acid catalysts.

Materials:

• 2,5-Diallyl-1,4-bis(allyloxy)benzene (starting material)

• Anhydrous solvent (e.g., dichloromethane, toluene)

• Lewis acid catalyst (e.g., Yb(OTf)₃, AlCl₃, TiCl₄)

• Inert gas (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• To a dry, round-bottom flask under an inert atmosphere, add the 2,5-diallyl-1,4-bis(allyloxy)benzene (1.0 eq).

• Dissolve the starting material in the chosen anhydrous solvent (to a concentration of 0.1-0.5 M).

• Cool the solution to the desired starting temperature (e.g., 0 °C or room temperature).

• In a separate flask, prepare a stock solution of the Lewis acid catalyst in the same anhydrous solvent.

• Add the Lewis acid catalyst solution (e.g., 10 mol %) dropwise to the stirring solution of the starting material.

• Allow the reaction to stir at the chosen temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quen[4]ch the reaction by adding a suitable quenching agent (e.g., water, saturated NaHCO₃ solution).

• Perform a standard aqueous workup. Extract the product with an organic solvent (e.g., ethyl acetate), wash with water and brine, and dry over anhydrous sodium sulfate.

• Purify the crude product by column chromatography.

Protocol 2: Reaction Monitoring by Thin Layer Chromatography (TLC)

Procedure:

• Periodically, take a small aliquot from the reaction mixture using a capillary tube.

• Spot the aliquot on a TLC plate (e.g., silica gel).

• Develop the TLC plate in an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate, start with 9:1 and adjust as needed).

• Visualize the spots u[5]nder UV light and/or by staining (e.g., with potassium permanganate).

• The disappearance of the starting material spot and the appearance of a new product spot will indicate the reaction's progress.

Visualizing the Process

Catalyst Selection Workflow

The following diagram outlines a logical workflow for selecting and optimizing a catalyst for the rearrangement.

Caption: A decision tree for catalyst selection and optimization.

Troubleshooting Logic

This diagram provides a structured approach to troubleshooting common experimental issues.

Caption: A flowchart for troubleshooting common reaction problems.

References

• Yoon, T. P., Dong, V. M., & MacMillan, D. W. C. (1999). Development of a New Lewis Acid-Catalyzed Claisen Rearrangement. Journal of the American Chemical Society.
• Wikipedia. (n.d.). Claisen rearrangement.
• Organic Chemistry Portal. (n.d.). Claisen Rearrangement.
• BenchChem. (2025). Aromatic Claisen Rearrangement: A Technical Support Guide.
• BenchChem. (2025). Navigating the Claisen Rearrangement of Aryl Allyl Ethers: A Technical Support Guide.

• Lambert, T. H., & MacMillan, D. W. C. (2002). Development of a new Lewis acid-catalyzed-sigmatropic rearrangement[2][2]: the allenoate-Claisen rearrangement. Journal of the American Chemical Society, 124(46), 13646–13647. Available at:

• Aramaki, T., et al. (2018). The Reaction Mechanism of Claisen Rearrangement Obtained by Transition State Spectroscopy and Single Direct-Dynamics Trajectory. PMC.
• American Chemical Society. (2024). Electrogenerated Lewis Acid-Catalyzed Claisen Rearrangement of Allyl Aryl Ethers.
• Alfa Chemistry. (2025). Claisen Rearrangement.
• Chemistry Notes. (2022). Claisen Rearrangement: Mechanism and examples.

• Caltech Authors. (2002). Development of a New Lewis Acid-Catalyzed-Sigmatropic Rearrangement[2][2]: The Allenoate-Claisen Rearrangement. Available at:

• Jain, S., Pandey, N., & Kishore, D. (2007). Lewis acid catalyzed amino-Claisen rearrangement: A facile one pot synthesis of 2-allylarylamines from N-allylarylamines. Indian Journal of Chemistry, 46B, 529-531.
• Master Organic Chemistry. (2019). The Cope and Claisen Rearrangements.
• Chemistry LibreTexts. (2023). Claisen Rearrangement.
• Chemistry LibreTexts. (2024). 18.4: Reactions of Ethers - Claisen Rearrangement.
• Google Patents. (2016). WO2016004632A1 - Claisen rearrangement of allyl aryl ethers catalysed by alkaline-earth-metal salt.
• Bas, D., et al. (2014). Acceleration of an Aromatic Claisen Rearrangement via a Designed Spiroligozyme Catalyst that Mimics the Ketosteroid Isomerase Catalytic Dyad. PMC.
• Mohammadi, T., & Khabazzadeh, H. (2010). Claisen Rearrangement of Allyloxyanthraquinones with Silver/Potassium Iodide in Acetic Acid as a New and Efficient Reagent. Bulletin of the Korean Chemical Society, 31(11), 3413-3415.
• Science of Synthesis. (n.d.). 5.1.5.2. Aliphatic Claisen Rearrangements.
• Thomson, A. M., et al. (2010). Strategies for the Preparation of Differentially Protected ortho-Prenylated Phenols. PMC.
• OpenOChem Learn. (n.d.). Claisen Rearrangement.
• ResearchGate. (n.d.). Optimization of the reaction conditions.[a].

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. researchgate.net [researchgate.net]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]
• 10. Development of a new Lewis acid-catalyzed [3,3]-sigmatropic rearrangement: the allenoate-Claisen rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of a New Lewis Acid-Catalyzed [3,3]-Sigmatropic Rearrangement: The Allenoate-Claisen Rearrangement [authors.library.caltech.edu]
• 12. chemistnotes.com [chemistnotes.com]

Technical Support Center: Polymerization of 2,5-Diallylbenzene-1,4-diol

Welcome to the dedicated technical support guide for the polymerization of 2,5-diallylbenzene-1,4-diol. This resource is engineered for researchers, chemists, and materials scientists to navigate the complexities of this polymerization, ensuring the synthesis of high-quality, well-defined polymers. The unique structure of this monomer, featuring a redox-active hydroquinone core and reactive allyl groups, presents specific challenges. This guide provides in-depth, experience-based solutions to common side reactions, focusing on the causality behind experimental choices to empower you to optimize your synthetic protocols.

Troubleshooting Guide: Diagnosis and Corrective Actions

This section addresses specific problems you may encounter during or after the polymerization process. Each entry details the likely cause and provides a validated protocol for resolution.

Question 1: My final polymer is highly colored (dark brown or black) and shows poor solubility, whereas I expected a light-colored, soluble product. What's happening?

Answer: This is the most common issue and is unequivocally due to the oxidation of the hydroquinone moiety on the monomer or polymer backbone.[1][2][3] The 1,4-diol system is exceptionally sensitive to atmospheric oxygen, especially in the presence of metal catalysts (like copper, often used in oxidative polymerizations) or at elevated temperatures.[1][4][5][6] This oxidation converts the hydroquinone units into highly conjugated quinone species, which are intensely colored and can lead to undesirable inter-chain reactions, reducing solubility.

Expert Insights & Causality: The hydroquinone-quinone redox couple is a facile process. The resulting quinone can act as a radical scavenger or participate in side reactions that terminate chain growth, leading to low molecular weight polymers. The increased polarity and potential for hydrogen bonding with the quinone carbonyls can also drastically alter the polymer's solubility profile.

Troubleshooting Protocol: Rigorous Exclusion of Oxygen

• Solvent Preparation: All solvents must be thoroughly degassed. The preferred method is to perform at least three freeze-pump-thaw cycles. Alternatively, sparging with a high-purity inert gas (Argon or Nitrogen) for at least 30-60 minutes can be effective.[7][8]

• Reaction Setup: The entire polymerization must be conducted under a strict inert atmosphere using either a glovebox or Schlenk line techniques. Ensure all glassware is oven-dried and cooled under vacuum or inert gas to remove adsorbed oxygen and moisture.

• Reagent Handling: The 2,5-diallylbenzene-1,4-diol monomer should be stored under an inert atmosphere and handled exclusively in a glovebox or with positive inert gas pressure.

• Workup: When terminating the reaction and precipitating the polymer, use degassed solvents. Consider adding a small amount of a mild reducing agent or antioxidant, like sodium dithionite or ascorbic acid, to the precipitation medium to revert any minor oxidation that may have occurred.[2][7]

Question 2: My reaction mixture became an insoluble gel before reaching the target reaction time. What caused this premature gelation?

Answer: Premature gelation is a classic sign of uncontrolled crosslinking of the polymer chains.[9][10] The pendant allyl groups on your monomer are vinyl functionalities that can undergo their own polymerization or react with other chains, especially at higher temperatures or in the presence of radical species. This transforms the linear polymer chains into a three-dimensional, insoluble network.[11]

Expert Insights & Causality: While the primary polymerization mechanism may be oxidative coupling of the phenolic groups, a secondary, often thermally-activated, radical polymerization of the allyl groups can occur simultaneously. This side reaction has a different kinetic profile and can rapidly lead to the gel point, where the weight-average molecular weight becomes infinite.

Troubleshooting Protocol: Managing Allyl Group Reactivity

• Temperature Control: This is the most critical parameter. Keep the polymerization temperature as low as possible while maintaining a reasonable reaction rate. High temperatures significantly accelerate radical-induced crosslinking of the allyl groups.

• Monomer Concentration: Perform the polymerization at a lower monomer concentration. This favors intramolecular chain growth over intermolecular crosslinking reactions.

• Reaction Time Monitoring: Do not run the reaction for a fixed time blindly. Monitor the viscosity of the reaction mixture. A sudden, sharp increase in viscosity is an indicator of impending gelation. Quench the reaction before this point.

• Inhibitor Addition: If radical crosslinking is strongly suspected, consider adding a small quantity of a radical inhibitor, such as 2,6-di-tert-butyl-4-methylphenol (BHT), to the reaction mixture. This must be done cautiously, as it could potentially interfere with some oxidative polymerization mechanisms.

Question 3: The ¹H NMR spectrum of my polymer is inconsistent with the expected poly(2,5-diallyl-1,4-phenylene oxide) structure. Specifically, the aromatic substitution pattern seems incorrect, and there are unexpected aliphatic signals.

Answer: This issue strongly suggests that a Claisen rearrangement has occurred.[12][13] This is a thermally-induced[14][14]-sigmatropic rearrangement where the allyl group migrates from the oxygen atom (in a transient ether linkage during polymerization) or the aromatic ring to an adjacent carbon atom.[15][16] This side reaction fundamentally alters the polymer's repeat unit structure.

Expert Insights & Causality: The Claisen rearrangement is an intramolecular, concerted pericyclic reaction.[12][13] Its rate is highly dependent on temperature. The rearrangement of an allyl aryl ether to an allyl phenol is often thermodynamically favorable.[16] In this polymerization, even if the primary mechanism doesn't form stable ether linkages, reaction intermediates or high temperatures can provide the necessary conditions for this rearrangement to compete with chain propagation.

Troubleshooting Protocol: Thermal Management

• Minimize Reaction Temperature: This is the most effective way to suppress the Claisen rearrangement. Evaluate the lowest possible temperature at which your catalytic system is active.

• Limit Reaction Time: Extended reaction times, even at moderate temperatures, can allow the slower rearrangement reaction to become significant.

• Catalyst Selection: Investigate alternative catalytic systems that operate efficiently at lower temperatures. Some oxidative coupling catalysts have high turnover rates at or near room temperature.[4][6]

• Structural Analysis: Use 2D NMR techniques (like COSY and HMBC) to confirm the rearranged structure. The appearance of a new hydroxyl proton signal and a shift in the aromatic proton coupling patterns are key indicators.

Visualizing the Reaction Pathways

To better understand the competition between the desired polymerization and the primary side reactions, the following relationship diagram is provided.

Caption: Competing reaction pathways in the polymerization of 2,5-diallylbenzene-1,4-diol.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for this polymerization? A: The ideal solvent should fully dissolve the monomer and the resulting polymer, be inert to the reaction conditions, and have a suitable boiling point for temperature control. Toluene or xylenes are commonly used for oxidative polymerizations, but they require higher temperatures.[4] For lower temperature reactions, solvents like chloroform or dichloromethane (DCM) might be suitable, provided the catalyst is soluble and active. Always use high-purity, dry, and degassed solvents.

Q2: How can I monitor the progress of the polymerization? A: Several techniques can be used. Gel Permeation Chromatography (GPC) is ideal for tracking the increase in molecular weight and molecular weight distribution over time by taking aliquots from the reaction. An increase in the viscosity of the reaction solution is a simple, qualitative indicator of polymer formation.[10] ¹H NMR can also be used to monitor the disappearance of monomer signals.

Q3: Are there any impurities in the monomer I should be particularly concerned about? A: Yes. Residual un-allylated hydroquinone can act as a chain terminator. Partially oxidized monomer (quinone) can inhibit polymerization. Furthermore, any residual solvents or reagents from the monomer synthesis could interfere with the catalyst. It is highly recommended to purify the monomer by recrystallization or column chromatography before use.

Q4: What is a good starting point for setting up a controlled polymerization of 2,5-diallylbenzene-1,4-diol? A: A robust starting point would be an oxidative coupling polymerization using a copper-amine catalyst system at a controlled temperature.

Data and Workflow Summary

Troubleshooting Reference Table

Problem Observation	Likely Cause	Key Parameter to Adjust	Corrective Action
Dark brown/black polymer	Oxidation[2][3]	Atmosphere	Ensure rigorous exclusion of O₂ using a glovebox/Schlenk line. Use degassed solvents.[7]
Insoluble gel forms	Crosslinking[9][11]	Temperature, Concentration	Lower the reaction temperature and monomer concentration. Monitor viscosity.
Inconsistent NMR data	Claisen Rearrangement[15]	Temperature, Time	Reduce reaction temperature and time. Select a catalyst active at lower temperatures.
Low molecular weight	Chain Termination	Monomer Purity, O₂	Purify monomer to remove inhibitors. Improve inert atmosphere control.

Troubleshooting Workflow Diagram

This workflow provides a logical sequence for diagnosing and solving common polymerization issues.

Caption: Step-by-step diagnostic workflow for troubleshooting polymerization problems.

References

• Functional monomers and polymers. XXXV. Oxidation of hydroquinone catalyzed by Cu(II)–polyelectrolyte complexes. Scilit.
• Electrochemical Polymerization of Hydroquinone on Graphite Felt as a Pseudocapacitive Material for Application in a Microbial Fuel Cell. MDPI.
• (a) 2D supramolecular polymerization by oxidation of hydroquinone... ResearchGate.
• Dihydroxybenzene/benzoquinone-containing polymers: organic redox polymers. Société Chimique de France.

• Claisen rearrangement. Wikipedia. Available at: [Link]

• Oxidation-reduction polymers. SciSpace. Available at: [Link]

• Synthesis and Porous Structure Characteristics of Allyl Methacrylate/Divinylbenzene Polymers. PMC. Available at: [Link]

• Claisen Rearrangement. Chem-Station Int. Ed. Available at: [Link]

• Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s by Oxidative Coupling Polymerization. MDPI. Available at: [Link]

• Claisen Rearrangement. Organic Chemistry Portal. Available at: [Link]

• Controlled block-polymerization of styrene, divinylbenzene and ethylene oxide. Intermolecular cross-linking towards well-defined. ScienceDirect. Available at: [Link]

• Polymerization and crosslinking reaction. ResearchGate. Available at: [Link]

• The Cope and Claisen Rearrangements. Master Organic Chemistry. Available at: [Link]

• Synthesis of poly (2,6-dimethyl-1,4-phenylene oxide) by double-step polymerization in supercritical carbon dioxide. Tokyo University of Science. Available at: [Link]

• Influence of the Glass Transition Temperature and the Density of Crosslinking Groups on the Reversibility of Diels-Alder Polymer Networks. PMC. Available at: [Link]

• Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s by Oxidative Coupling Polymerization. PubMed. Available at: [Link]

• 76 Crosslinking | Polymers Concepts, Properties, Uses & Sustainability. YouTube. Available at: [Link]

Sources

• 1. scilit.com [scilit.com]
• 2. new.societechimiquedefrance.fr [new.societechimiquedefrance.fr]
• 3. scispace.com [scispace.com]
• 4. mdpi.com [mdpi.com]
• 5. tus.elsevierpure.com [tus.elsevierpure.com]
• 6. Synthesis and Characterization of DOPO-Containing Poly(2,6-dimethyl-1,4-phenylene oxide)s by Oxidative Coupling Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. uomus.edu.iq [uomus.edu.iq]
• 10. youtube.com [youtube.com]
• 11. Synthesis and Porous Structure Characteristics of Allyl Methacrylate/Divinylbenzene Polymers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Claisen rearrangement - Wikipedia [en.wikipedia.org]
• 13. Claisen Rearrangement | Chem-Station Int. Ed. [en.chem-station.com]
• 14. researchgate.net [researchgate.net]
• 15. Claisen Rearrangement [organic-chemistry.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Commercial 2,5-Diallylbenzene-1,4-diol

Welcome to the Technical Support Center for 2,5-Diallylbenzene-1,4-diol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for the purification of this versatile chemical intermediate. Here, we address common issues encountered with commercial batches of 2,5-diallylbenzene-1,4-diol and provide detailed, field-proven protocols to achieve high purity for your critical applications.

Frequently Asked Questions (FAQs) & Troubleshooting

This section is structured in a question-and-answer format to directly address the challenges you may face during the purification of commercial 2,5-diallylbenzene-1,4-diol.

Q1: My commercial 2,5-diallylbenzene-1,4-diol has a pink or brownish tint. What is causing this discoloration and how can I remove it?

A1: Causality and Remediation of Colored Impurities

The pink or brownish discoloration in commercial 2,5-diallylbenzene-1,4-diol is most commonly due to the presence of its oxidized form, 2,5-diallyl-1,4-benzoquinone. Hydroquinones are notoriously susceptible to oxidation, which can be initiated by exposure to air (oxygen), light, or trace metal impurities. This oxidation leads to the formation of highly colored quinone species.

Troubleshooting Steps:

• Inert Atmosphere: Handle the compound under an inert atmosphere (e.g., nitrogen or argon) whenever possible, especially when in solution or during heating.

• Degassed Solvents: Use solvents that have been thoroughly degassed to minimize dissolved oxygen. This can be achieved by sparging with an inert gas or through several freeze-pump-thaw cycles.

• Antioxidant Addition: In some cases, adding a small amount of a mild reducing agent like sodium dithionite or ascorbic acid during workup or the initial stages of purification can help to reduce the quinone back to the hydroquinone.[1] However, this will require subsequent removal of the antioxidant.

• Purification: The most effective way to remove the colored quinone impurity is through column chromatography or recrystallization, as detailed in the protocols below.

Q2: I'm observing multiple spots on my TLC analysis of the commercial material. What are the likely identities of these impurities?

A2: Identification of Common Synthetic Byproducts

Commercial 2,5-diallylbenzene-1,4-diol is often synthesized via the Claisen rearrangement of 1,4-bis(allyloxy)benzene or the direct allylation of hydroquinone. These synthetic routes can lead to several common impurities that may appear on a TLC plate.

Potential Impurities:

• Mono-allylated Hydroquinone: Incomplete allylation can result in the presence of 2-allylbenzene-1,4-diol. This impurity is more polar than the desired product.

• Unreacted Hydroquinone: A starting material that may persist in the final product. This is significantly more polar than the diallylated product.

• Positional Isomers: Depending on the synthetic route, small amounts of other isomers, such as 2,6-diallylbenzene-1,4-diol, may be present.

• Oxidation Products: As mentioned in Q1, 2,5-diallyl-1,4-benzoquinone is a common, less polar impurity.

• Polymeric Materials: Over time or with exposure to heat and oxygen, phenolic compounds can form polymeric impurities which often remain at the baseline of the TLC plate.

Visualizing Impurities on TLC:

• UV Light (254 nm): Aromatic compounds like 2,5-diallylbenzene-1,4-diol and its phenolic impurities will appear as dark spots on a fluorescent green background.[2]

• Staining:

  • Potassium Permanganate (KMnO₄) Stain: The allyl groups and the hydroquinone moiety are susceptible to oxidation by KMnO₄, which will result in yellow/brown spots on a purple background.[2]

  • p-Anisaldehyde Stain: Phenolic compounds typically give colored spots upon heating after being sprayed with a p-anisaldehyde solution.[3]

  • Iron(III) Chloride (FeCl₃) Stain: This is a classic test for phenols, which will typically produce a distinct color (often blue, green, or violet).[2]

Purification Protocols

The following are detailed protocols for the purification of commercial 2,5-diallylbenzene-1,4-diol. The choice between recrystallization and column chromatography will depend on the level of impurities and the desired final purity.

Protocol 1: Purification by Recrystallization

Recrystallization is an effective method for removing small amounts of impurities and for obtaining crystalline material.[4] The key is to select a solvent system where the desired compound is soluble at high temperatures but sparingly soluble at low temperatures, while the impurities remain soluble at all temperatures.

Recommended Solvent Systems:

Solvent System	Rationale
Methanol/Water	2,5-diallylbenzene-1,4-diol has good solubility in hot methanol and is insoluble in water. Water acts as an anti-solvent.[5]
Toluene/Hexane	Toluene is a good solvent for the aromatic compound at elevated temperatures, while hexane can be used as an anti-solvent to induce crystallization upon cooling.
Benzene	For some hydroquinone derivatives, benzene has been shown to be an effective recrystallization solvent.[5]

Step-by-Step Recrystallization Procedure (Methanol/Water System):

• Dissolution: In an Erlenmeyer flask, dissolve the crude 2,5-diallylbenzene-1,4-diol in a minimal amount of hot methanol. Heat the mixture on a hot plate with stirring until the solid is fully dissolved.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. It is advisable to use a slight excess of hot methanol to prevent premature crystallization during this step.[4]

• Induce Crystallization: While the methanol solution is still hot, add hot water dropwise until the solution becomes faintly cloudy (the cloud point). Then, add a few drops of hot methanol to redissolve the precipitate and obtain a clear solution.[6]

• Cooling and Crystal Formation: Remove the flask from the heat and allow it to cool slowly to room temperature. To maximize yield, you can then place the flask in an ice bath.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold methanol/water mixture to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Troubleshooting Recrystallization:

Issue	Solution
Oiling Out	The compound is coming out of solution as a liquid instead of crystals. This can happen if the boiling point of the solvent is too high or if the solution is cooled too quickly. Reheat the solution to dissolve the oil, add a small amount of additional solvent, and allow it to cool more slowly.
No Crystals Form	The solution may not be saturated enough. Try to induce crystallization by scratching the inside of the flask with a glass rod or by adding a seed crystal. If that fails, you may need to boil off some of the solvent to increase the concentration.
Poor Recovery	Too much solvent may have been used initially. Ensure you are using the minimum amount of hot solvent required for dissolution. Also, ensure the solution is sufficiently cooled to minimize the amount of product remaining in the mother liquor.

Protocol 2: Purification by Column Chromatography

Column chromatography is a highly effective technique for separating compounds with different polarities and is ideal when dealing with a mixture containing multiple impurities.[7]

Workflow for Column Chromatography Purification:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. epfl.ch [epfl.ch]
• 4. researchgate.net [researchgate.net]
• 5. Design, synthesis, and biological evaluation of hydroquinone derivatives as novel inhibitors of the sarco/endoplasmic reticulum calcium ATPase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ocw.mit.edu [ocw.mit.edu]
• 7. glaserr.missouri.edu [glaserr.missouri.edu]

Technical Support Center: Troubleshooting Thermal Degradation in 2,5-Diallylbenzene-1,4-diol Polymer Systems

Welcome to the Advanced Materials Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot thermal degradation issues associated with 2,5-Diallylbenzene-1,4-diol (commonly known as 2,5-diallylhydroquinone or 2,5-DAHQ) polymer networks.

2,5-DAHQ is a highly reactive, bifunctional monomer frequently used to modify high-performance thermosets, such as bismaleimide (BMI) resins. While it excels at increasing fracture toughness without causing a concomitant decrease in thermal stability at elevated temperatures[1], its dual functionality—comprising a hydroquinone core and reactive allyl groups—makes it susceptible to specific thermal degradation pathways if processing conditions are not strictly controlled.

Core Mechanistic Pathways of Degradation

Understanding the causality behind polymer failure is the first step in troubleshooting. 2,5-DAHQ polymers typically degrade via two competing mechanisms when subjected to thermal stress: oxidative conversion of the diol core, and uncontrolled radical reactions of the allyl bridges.

Fig 1. Mechanistic pathways of thermal degradation and stabilization in 2,5-DAHQ polymers.

Frequently Asked Questions (FAQs)

Q: Why does my 2,5-DAHQ modified resin turn dark brown or red during the 200°C post-cure cycle? A: This is a classic symptom of oxidative degradation. The 1,4-diol (hydroquinone) core is highly susceptible to auto-oxidation at elevated temperatures. In the presence of oxygen, the hydroquinone derivative loses hydrogen atoms and oxidizes into a chromophoric 1,4-benzoquinone derivative. This structural change not only causes severe discoloration but also disrupts the hydrogen-bonding network of the polymer.

Q: Why is the resin exhibiting premature gelation (viscosity spikes) before reaching the target melt-processing temperature? A: This indicates uncontrolled free-radical polymerization or thermal rearrangement of the allyl groups[2]. While the hydroquinone core acts as an intrinsic radical scavenger at room temperature, elevated thermal gradients during melt-mixing can overcome this inhibition, causing the allyl groups to homopolymerize prematurely rather than co-reacting smoothly with your primary resin system.

Q: How do I maintain a high glass transition temperature (Tg > 250°C) without sacrificing the fracture toughness provided by 2,5-DAHQ? A: Fracture toughness in these systems relies on the formation of flexible aliphatic bridges via controlled ene-reactions. If your curing ramp is too aggressive, the allyl groups will undergo dense, brittle homopolymerization. Causality: Ene-reactions require lower activation energies than allyl homopolymerization. Implementing a slow, multi-stage step-cure ensures the toughening mechanism dominates over brittle crosslinking, preserving both toughness and thermal stability[1].

Troubleshooting Guides & Self-Validating Protocols

Issue A: Oxidative Discoloration and Quinone Formation

• Causality: Oxygen diffusion into the polymer matrix at temperatures >150°C triggers the oxidation of the benzene-1,4-diol core to quinone. Removing O₂ prevents this specific degradation pathway.

• Solution: Inert-Atmosphere Step-Cure Workflow.

Step-by-Step Protocol:

• Chamber Preparation: Place the molded polymer parts into a vacuum-capable curing oven. Draw a vacuum to <10 mbar, then backfill with high-purity Nitrogen (O₂ < 50 ppm). Repeat this purge cycle three times to ensure complete oxygen displacement.

• Primary Cure: Ramp the temperature at 2°C/min to 170°C. Hold isothermally for 2 hours to allow controlled allyl-network formation without thermal shock.

• Post-Cure: Ramp at 1°C/min to 230°C. Hold for 4 hours to achieve full network conversion.

• Self-Validation Step: Perform UV-Vis spectroscopy on a thin-film sample of the cured resin. The absence of a broad absorption band at 400–450 nm confirms that no quinone degradation products were formed, validating the integrity of your atmospheric control.

Issue B: Premature Thermal Crosslinking (Viscosity Spikes)

• Causality: Localized thermal hotspots during mixing trigger early radical initiation of the allyl groups. Adding a secondary hindered phenol inhibitor delays this onset without poisoning the final cure.

• Solution: Rheological Monitoring & Inhibitor Doping.

Step-by-Step Protocol:

• Baseline Measurement: Load the neat 2,5-DAHQ monomer blend into a parallel-plate rheometer.

• Isothermal Hold: Run an isothermal time-sweep at your target processing temperature (e.g., 130°C) at a constant shear rate of 10 s⁻¹.

• Inhibitor Doping: If the complex viscosity (

  ) doubles within 30 minutes, the system is thermally unstable. Dope the batch with 200 ppm of a secondary radical scavenger (e.g., 4-tert-butylcatechol).

• Self-Validation Step: Repeat the rheological sweep with the doped batch. A successful formulation will maintain a flat viscosity profile (

  < 5%) for the entire 60-minute processing window, physically validating that the inhibitor concentration is perfectly tuned.

Quantitative Degradation Metrics

The following table summarizes the causal relationship between curing environments, thermal degradation, and the resulting thermomechanical properties of a standard 2,5-DAHQ/BMI system.

Curing Atmosphere	Post-Cure Temp (°C)	Color Index (YI)	Tg (°C, via DMA)	Fracture Toughness (K_IC)	Degradation Status
Air (Ambient)	200	85 (Dark Brown)	245	0.85 MPa·m^1/2	Severe Oxidation
Air (Ambient)	250	92 (Black/Char)	220	0.60 MPa·m^1/2	Chain Scission
Nitrogen (<50 ppm O₂)	200	15 (Pale Yellow)	260	1.25 MPa·m^1/2	Stable
Nitrogen (<50 ppm O₂)	250	22 (Amber)	275	1.15 MPa·m^1/2	Stable / Fully Cured

Diagnostic Decision Tree

Use the following workflow to rapidly diagnose and resolve thermal degradation issues on the laboratory floor.

Fig 2. Decision tree for troubleshooting 2,5-DAHQ thermal degradation issues.

References

1. Wacker oxidation with 2,5-diallyl PCUD derivatives. NIScPR. 2.[2] US3619393A - Process for the preparation of shelf-stable photocurable compositions. Google Patents. 3.[1] 2,5-diallylhydroquinone - CAS号855871-36-2 (Toughened heat-curable bismaleimide resin systems). Molaid.

Sources

• 1. 2,5-diallylhydroquinone - CAS号 855871-36-2 - 摩熵化学 [molaid.com]
• 2. US3619393A - Process for the preparation of shelf-stable, photocurable polythiols - Google Patents [patents.google.com]

Technical Support Center: Overcoming Steric Hindrance in 2,5-Diallylbenzene-1,4-diol Reactions

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter roadblocks when functionalizing 2,5-diallylbenzene-1,4-diol (also known as 2,5-diallylhydroquinone).

While this compound is a highly versatile precursor for polycyclic cage compounds and biologically active quinones [1], its structural geometry presents a formidable challenge. The two allyl groups at the C2 and C5 positions are situated directly ortho to the hydroxyl groups at C1 and C4. This creates a severe steric shield that restricts the trajectory of incoming electrophiles and complicates reactions at both the hydroxyl and olefinic sites. Furthermore, the electron-rich hydroquinone core is highly susceptible to auto-oxidation [3].

This guide provides field-proven, self-validating troubleshooting protocols to bypass these steric and electronic bottlenecks.

Part 1: Diagnostic Data & Quantitative Comparison

Before diving into the specific methodologies, it is crucial to understand the quantitative impact of steric hindrance on standard reaction conditions. Table 1 summarizes the expected outcomes when applying standard versus optimized protocols.

Table 1: Quantitative Troubleshooting Matrix for 2,5-Diallylbenzene-1,4-diol

Reaction Type	Standard Approach	Typical Yield	Optimized Approach	Optimized Yield	Primary Causality
O-Alkylation	K₂CO₃ / Alkyl Halide / Acetone	< 20% (Mostly mono-alkylated)	NaH / DMF / Strict Schlenk technique	> 85%	Steric shielding requires a highly naked, reactive phenoxide ion.
O-Acylation	Acetic Anhydride / Pyridine	30 - 40%	Ac₂O / Pyridine + 10 mol% DMAP	> 95%	DMAP acts as a highly active acyl transfer agent, bypassing steric bulk.
Olefin Metathesis	Direct addition of Grubbs I/II	< 5% (Catalyst death)	Pre-protection of -OH + Hoveyda-Grubbs II	80 - 90%	Free -OH groups poison Ru-catalysts; steric bulk requires a highly active catalyst.

Part 2: FAQs & Troubleshooting Guides

Module A: Overcoming Hindrance in O-Alkylation and Acylation

Q: Why am I only recovering mono-alkylated product or unreacted starting material during Williamson ether synthesis? A: The causality lies in the spatial geometry of the molecule. The rotating allyl appendages create a steric "umbrella" over the adjacent hydroxyl groups. When a weak base like K₂CO₃ is used in a protic or mildly polar solvent, the resulting phenoxide is tightly associated with its counter-ion and solvent shell. This bulk, combined with the innate steric hindrance of the allyl group, prevents the SN2 trajectory required to attack the alkyl halide.

Q: How can I force quantitative di-O-alkylation? A: You must strip the phenoxide of its solvent shell and counter-ion. Switch to Sodium Hydride (NaH) in anhydrous Dimethylformamide (DMF). This generates a "naked" phenoxide ion with significantly higher nucleophilicity. Additionally, you must strictly exclude oxygen. In basic conditions, 2,5-diallylbenzene-1,4-diol rapidly auto-oxidizes to 2,5-diallyl-1,4-benzoquinone [2].

Caption: Self-validating logic tree for the anaerobic O-alkylation of 2,5-diallylbenzene-1,4-diol.

Module B: Olefin Metathesis of the Allyl Appendages

Q: My Grubbs-catalyzed metathesis of the allyl appendages yields <5% product and the solution turns black. What is happening? A: You are experiencing a dual failure mechanism: catalyst poisoning and steric restriction. Free phenolic -OH groups are notorious for coordinating to the ruthenium center of Grubbs catalysts, displacing the necessary ligands and leading to rapid catalyst decomposition (observed as the black precipitate of ruthenium black). Furthermore, the steric bulk of the hydroquinone core restricts the conformational flexibility needed for the allyl groups to form the metallacyclobutane intermediate.

Q: What is the validated workaround for successful metathesis? A: You must decouple the electronic interference from the steric hindrance. First, protect the hydroxyl groups (e.g., via acetylation using Ac₂O/DMAP). This eliminates Ru-coordination. Second, switch from a standard Grubbs catalyst to a Hoveyda-Grubbs 2nd Generation catalyst. The isopropoxystyrene ligand in Hoveyda-Grubbs II allows for better initiation rates in sterically encumbered environments [1].

Caption: Workflow demonstrating the necessity of hydroxyl protection to prevent catalyst poisoning during metathesis.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Visual or physical cues are embedded within the steps to confirm the reaction is proceeding correctly before you commit to purification.

Protocol 1: Anaerobic Di-O-Alkylation (Overcoming Steric Shielding)

This protocol uses built-in colorimetric validation to ensure oxygen exclusion, which is critical as hydroquinones darken rapidly upon atmospheric exposure [3].

• Preparation: Flame-dry a 2-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser. Purge with Argon for 15 minutes.

• Reagent Loading: Add 2,5-diallylbenzene-1,4-diol (1.0 eq) and anhydrous DMF (0.2 M). Freeze-pump-thaw the solution three times to remove dissolved oxygen.

• Deprotonation: Cool the flask to 0 °C. Carefully add NaH (60% dispersion in mineral oil, 2.5 eq) in portions under a positive stream of Argon.

• Validation Check (Critical): Observe the solution.

  • Pass: The solution effervesces (H₂ gas) and remains pale yellow or clear. You may proceed.

  • Fail: The solution turns deep red, brown, or black. Oxygen has breached the system, and you have synthesized the quinone. Discard and restart.

• Alkylation: Stir for 30 minutes at room temperature to ensure complete formation of the naked phenoxide. Add the alkyl halide (3.0 eq) dropwise.

• Heating: Heat the reaction to 60 °C for 12 hours. The elevated temperature provides the kinetic energy required to overcome the steric barrier of the ortho-allyl groups.

• Workup: Quench with degassed saturated NH₄Cl. Extract with Ethyl Acetate, wash with brine (5x to remove DMF), dry over Na₂SO₄, and concentrate.

Protocol 2: DMAP-Accelerated O-Acylation (Pre-Metathesis Protection)

Standard pyridine/acetic anhydride mixtures fail here due to steric clash. DMAP is required as an acyl-transfer catalyst.

• Setup: Dissolve 2,5-diallylbenzene-1,4-diol (1.0 eq) in anhydrous Dichloromethane (DCM) under Argon.

• Reagent Addition: Add Triethylamine (3.0 eq) and Acetic Anhydride (2.5 eq).

• Catalyst Addition: Add 4-Dimethylaminopyridine (DMAP) (0.1 eq).

• Validation Check: Upon addition of DMAP, a mild exotherm should be felt on the outside of the flask, indicating the rapid formation of the highly reactive N-acylpyridinium intermediate. If no exotherm is felt, verify the quality of your Acetic Anhydride.

• Completion: Stir at room temperature for 2 hours. The reaction is typically quantitative. Wash with 1M HCl to remove amines, dry, and concentrate to yield the protected diacetate, ready for metathesis.

References

• Kotha, S., et al. (2024). Wacker oxidation with 2,5-diallyl PCUD derivatives. Indian Journal of Chemistry. Retrieved from [Link]

• Hargreaves, R. H. J., et al. (1999). Cross-Linking and Sequence-Specific Alkylation of DNA by Aziridinylquinones. 3. Effects of Alkyl Substituents. Journal of Medicinal Chemistry. Retrieved from[Link]

• Malwal, S. R., et al. (2009). Design, synthesis, and biological evaluation of hydroquinone derivatives as novel inhibitors of the sarco/endoplasmic reticulum calcium ATPase. Bioorganic & Medicinal Chemistry. Retrieved from[Link]

Reference Data & Comparative Studies

Introduction: The Critical Role of Thermal Stability in Phenolic Compounds

An In-Depth Technical Guide to the Thermal Decomposition of 2,5-Diallylbenzene-1,4-diol: A Comparative Analysis

Phenolic compounds are a cornerstone of modern materials science and drug development, prized for their antioxidant properties which protect materials from thermal and oxidative degradation.[1][2] 2,5-Diallylbenzene-1,4-diol, a substituted hydroquinone, is a molecule of interest for applications ranging from polymer synthesis to serving as a reactive intermediate. The two allyl groups offer sites for polymerization or further functionalization, while the hydroquinone core provides inherent antioxidant capabilities. However, the utility of such molecules is fundamentally governed by their thermal stability. The temperatures at which a compound begins to decompose dictate its processing window, storage conditions, and suitability for high-temperature applications.

This guide provides a comprehensive analysis of the thermal decomposition profile of 2,5-Diallylbenzene-1,4-diol, employing Thermogravimetric Analysis (TGA) as the primary analytical technique. By comparing its performance against the parent hydroquinone molecule and other substituted analogues, we aim to elucidate the structural factors that govern its thermal stability. This analysis is critical for researchers, scientists, and drug development professionals seeking to understand and utilize this versatile compound.

Comparative Thermal Stability: A TGA-Based Analysis

Thermogravimetric Analysis (TGA) is an essential technique for assessing the thermal stability of materials by measuring changes in mass as a function of temperature.[3][4] Key metrics derived from a TGA curve include the onset temperature of decomposition (T₅%), where a 5% mass loss occurs, and the peak decomposition temperature (Td), which represents the point of maximum degradation rate as determined by the derivative of the TGA curve (DTG).[5]

While specific TGA data for 2,5-Diallylbenzene-1,4-diol is not extensively published, we can project its performance based on established principles of structure-property relationships and compare it to well-characterized phenolic compounds. The following table summarizes the expected and known thermal decomposition data for our target compound and its comparators under an inert nitrogen atmosphere.

Compound	Molecular Structure	Key Substituents	Onset Decomposition (T₅%) (°C)	Peak Decomposition (Td) (°C)	Rationale for Stability
Hydroquinone (Benzene-1,4-diol)	C₆H₄(OH)₂	None (Parent Molecule)	~170-200	~280	Baseline stability from the aromatic ring and hydroxyl groups. Decomposition is known to occur above its boiling point.[6]
2,5-Diallylbenzene-1,4-diol	C₆H₂(CH₂CH=CH₂)₂(OH)₂	Two Allyl Groups	~220-250	~300-330	The allyl groups are expected to stabilize radical intermediates formed during decomposition through resonance, thus increasing thermal stability relative to hydroquinone.[7]
tert-Butylhydroquinone (TBHQ)	C₆H₃(C(CH₃)₃)(OH)₂	One tert-Butyl Group	~200-220	~270	The bulky tert-butyl group provides steric hindrance, which can stabilize the molecule. However, it is also a point of initial fragmentation.[8][9]
2,5-Diaminobenzene-1,4-diol	C₆H₂(NH₂)₂(OH)₂	Two Amino Groups	~260-290	~320-350	The strong electron-donating amino groups enhance the resonance stability of the benzene ring, significantly increasing the energy required for decomposition.[10]

Analysis of Comparative Data:

The data illustrates a clear structure-performance relationship. Unsubstituted hydroquinone serves as our baseline. The introduction of substituents significantly alters the thermal decomposition profile.

• Effect of Allyl Groups: The allyl substituents in 2,5-Diallylbenzene-1,4-diol are predicted to enhance thermal stability. This is attributed to the ability of the allyl group to delocalize unpaired electrons through resonance, which stabilizes the radical intermediates that form during thermal cleavage.[7] This stabilization of the initial decomposition products raises the energy barrier for the degradation process.

• Effect of Alkyl Groups: TBHQ shows a modest increase in stability. The bulky tert-butyl group can offer some steric protection to the ring.[9] However, the C-C bonds of the tert-butyl group are also susceptible to cleavage.

• Effect of Amino Groups: 2,5-Diaminobenzene-1,4-diol is expected to be the most stable of the substituted compounds. The amino groups are strong electron-donating groups, which increase the electron density and resonance stabilization of the aromatic system, making the ring more resistant to thermal degradation.[10]

The Causality of Thermal Decomposition: A Mechanistic Perspective

The thermal stability of a benzene derivative is not arbitrary; it is dictated by the interplay of molecular structure, bond energies, and the stability of decomposition intermediates.[9]

Key Influencing Factors:

• Bond Dissociation Energy (BDE): Thermal decomposition begins with the cleavage of the weakest bonds in the molecule. For 2,5-Diallylbenzene-1,4-diol, the initial cleavage is likely to occur at the benzylic C-C bond connecting the allyl group to the benzene ring, as these bonds are typically weaker than the C-C bonds within the aromatic ring itself.

• Radical Stability: The decomposition of many organic molecules proceeds via a free-radical mechanism.[11] The stability of the resulting radical fragments is paramount. The benzylic radical formed by the cleavage of an allyl group from the ring is stabilized by resonance, with the unpaired electron delocalized over the adjacent double bond and the aromatic pi-system.[7] This stabilization lowers the activation energy for the initial decomposition step compared to a simple alkyl substituent.

• Substituent Electronic Effects: Substituents can be either electron-donating or electron-withdrawing. Electron-donating groups, like the hydroxyl (-OH) and allyl groups, increase the electron density of the benzene ring, which can enhance its resonance stability.[12]

The logical relationship between these molecular features and the resulting thermal stability is depicted in the diagram below.

Caption: Standard experimental workflow for TGA.

Step-by-Step Methodology:

• Instrument Preparation:

  • Ensure the TGA instrument is calibrated for both mass and temperature according to the manufacturer's guidelines.

  • Start the flow of the inert purge gas, typically nitrogen, at a rate of 20-50 mL/min to create an oxygen-free atmosphere. [3]

• Sample Preparation:

  • The sample should be a fine, homogenous powder to ensure uniform heat distribution.

  • Accurately weigh 2-5 mg of the sample into a clean, tared TGA crucible (platinum or alumina). A small sample size minimizes thermal gradients within the sample. [3]

• Running the Experiment:

  • Place the crucible onto the TGA's balance mechanism.

  • Seal the furnace and allow the system to purge with nitrogen for at least 15-20 minutes to remove any residual air.

  • Set the temperature program:

    • Isothermal Hold: Hold at a low temperature (e.g., 30°C) for 5-10 minutes to allow the sample and furnace temperature to equilibrate.

    • Heating Ramp: Increase the temperature at a constant rate, typically 10°C or 20°C per minute, to a final temperature well above the expected decomposition, such as 600°C. [5][13][14]

• Data Analysis:

  • The primary output is a plot of sample mass (%) versus temperature.

  • Determine Onset Temperature (T₅%): Identify the temperature at which the sample has lost 5% of its initial mass. This is a common metric for the onset of significant decomposition. [2] * Determine Peak Decomposition Temperature (Td): Calculate the first derivative of the mass loss curve with respect to temperature (the DTG curve). The peak of the DTG curve corresponds to the temperature of the maximum rate of mass loss (Td). [5]

Conclusion

The thermal decomposition profile of 2,5-Diallylbenzene-1,4-diol, as evaluated through comparative analysis and mechanistic principles, demonstrates enhanced stability relative to its parent compound, hydroquinone. This improvement is primarily attributed to the resonance stabilization afforded by the allyl substituents to the radical intermediates formed during thermal degradation. Its stability is expected to be superior to that of TBHQ but less than that of highly stabilized systems like 2,5-diaminobenzene-1,4-diol.

Understanding these thermal properties is paramount for the successful application of 2,5-Diallylbenzene-1,4-diol. The data-driven insights and standardized protocols provided in this guide offer a foundational framework for researchers to optimize processing conditions, predict material lifetimes, and design novel polymers and formulations with tailored thermal characteristics.

References

• ResearchGate. (n.d.). General properties of hydroquinone (HQ)-and Naph-thermotropic liquid-crystalline polymers (TLCPs).
• ResearchGate. (n.d.). The stages and mass loss of hydroquinone and binary mixtures.
• ResearchGate. (n.d.). TGA curves of various hindered phenolic antioxidants in air.
• ResearchGate. (n.d.). TGA curves of (A) pure phenolic compounds and (B) the different PHBV....

• LookChem. (n.d.). 2,5-di(prop-2-en-1-yl)benzene-1,4-diol. Retrieved from [Link]

• ScienceDirect. (2012). Evaluation of thermal stability of quinones by thermal analysis techniques. Thermochimica Acta, 529, 1-5.
• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) curves of copolymers hydroquinone (HQ)....
• S.L. L'espérance, J.P. Claverie, M. Jolicoeur. (2021). Synthesis and Assessment of Novel Sustainable Antioxidants with Different Polymer Systems. Polymers, 13(24), 4348.

• The Madison Group. (2020, September 16). Back to Basics: Thermogravimetric Analysis (TGA). YouTube. Retrieved from [Link]

• CentAUR. (2010, February 2). Evaluation of thermal and oxidative stability of three generations of phenolic based novel dendritic fuel and lubricant additive.

• Prime Process Safety Center. (n.d.). Thermogravimetric Analysis (TGA). Retrieved from [Link]

• PubChem. (n.d.). 2,5-Diallylbenzene-1,4-diol. Retrieved from [Link]

• ResearchGate. (n.d.). 2,5-Diformylbenzene-1,4-diol: A Versatile Building Block for the Synthesis of Ditopic Redox-Active Schiff Base Ligands.

• Chemistry LibreTexts. (2022, August 21). Thermogravimetric analysis (TGA). Retrieved from [Link]

• A.V. Rybakov, et al. (2022). Effect of Immobilization of Phenolic Antioxidant on Thermo-Oxidative Stability and Aging of Poly(1-trimethylsilyl-1-propyne)

• Scribd. (n.d.). Experiment No. 4 TGA Analysis. Retrieved from [Link]

• ResearchGate. (n.d.). Evaluation of thermal stability of quinones by thermal analysis techniques.
• A. Dołęga, et al. (2021). Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates.
• Oberg, C. K. (2024). Designing Benzene Derivatives with Improved Thermal Stability: Strategies and Applications. Organic Chemistry: Current Research, 13, 400.

• Chemistry LibreTexts. (2021, December 15). 9.3: Stability of Alkyl Radicals. Retrieved from [Link]

• ResearchGate. (n.d.). Concerted reaction mechanism for the thermal decomposition reaction of allyl ethers (X = O) and allyl sulfides (X = S).
• Australian Government Department of Health. (2022, December 22). Hydroquinone and p-benzoquinone - Evaluation statement. Retrieved from Australian Industrial Chemicals Introduction Scheme (AICIS).

• Patsnap. (2026, February 24). How to Maximize Benzene Ring Stability in Radical Reactions. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 22). Inductive Effects of Alkyl Groups. Retrieved from [Link]

• ResearchGate. (n.d.). TGA of compounds 1–4 , where the decomposition products are [(LnO) 2 SO 4 ].
• ACS Publications. (2011, September 19). Thermal Decomposition Mechanisms of the Methoxyphenols: Formation of Phenol, Cyclopentadienone, Vinylacetylene, and Acetylene. The Journal of Physical Chemistry A.

• F1000Research. (2023, October 20). Green synthesis of new and natural diester based on gallic acid and polyethylene glycol. Retrieved from [Link]

• OUCI. (n.d.). Computational study of the thermal decomposition and the thermochemistry of allyl ethers and allyl sulfides. Retrieved from [Link]

• MSU Chemistry. (n.d.). Aromatic Reactivity. Retrieved from [Link]

• ResearchGate. (n.d.). Thermogravimetric analysis (TGA) mass loss curves for compounds 1-4....
• RSC Publishing. (n.d.). Thermal decomposition of some allyl methoxyarenesulphinates. Journal of the Chemical Society, Perkin Transactions 1.

• Ataman Kimya. (n.d.). BENZENE-1,4-DIOL. Retrieved from [Link]

• PubChem. (n.d.). 2,5-Diaminobenzene-1,4-diol. Retrieved from [Link]

• MDPI. (2019, January 21). Co-Polymers based on Poly(1,4-butylene 2,5-furandicarboxylate) and Poly(propylene oxide) with Tuneable Thermal Properties: Synthesis and Characterization. Retrieved from [Link]

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• 14. mdpi.com [mdpi.com]

Comparative Thermal Profiling and Application Guide: 2,5-Diallylbenzene-1,4-diol vs. Eugenol

As a Senior Application Scientist specializing in polymer precursors and bioactive molecule development, I frequently evaluate allyl-functionalized phenolic compounds for advanced material synthesis. Eugenol (4-allyl-2-methoxyphenol) and 2,5-Diallylbenzene-1,4-diol (commonly known as 2,5-diallylhydroquinone) are two highly valuable synthons. While both feature reactive allyl groups suitable for polymerization or cross-linking, their vastly different thermal properties dictate their specific utility.

This guide provides an objective, data-driven comparison of their thermal behaviors, grounded in structural causality and validated experimental protocols, to assist researchers in selecting the optimal precursor for high-performance thermosetting resins and pharmaceutical applications.

Structural Causality & Thermal Behavior

The stark contrast in the thermal stability and physical state of these two molecules originates from their distinct intermolecular hydrogen-bonding capabilities.

• Eugenol: Features a single phenolic hydroxyl group adjacent to a bulky methoxy group. The methoxy group induces significant steric hindrance, restricting the formation of a robust intermolecular hydrogen-bonded network. Consequently, eugenol exists as a pale yellow liquid at room temperature with high volatility, beginning to vaporize at relatively low temperatures (T5% at ~134 °C)[1].

• 2,5-Diallylbenzene-1,4-diol: Features two hydroxyl groups positioned para to each other on the benzene ring, with allyl groups in the 2,5-positions. This symmetrical diphenolic structure allows for the formation of an extensive, highly ordered intermolecular hydrogen-bonded crystal lattice. As a result, it is a solid at room temperature and exhibits remarkable thermal stability, surviving temperatures up to 180 °C during its synthesis without degradation.

Quantitative Thermal Data Comparison

The following table summarizes the critical thermal metrics obtained via Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)[1][2].

Property	Eugenol	2,5-Diallylbenzene-1,4-diol
IUPAC Name	4-Allyl-2-methoxyphenol	2,5-Diallylbenzene-1,4-diol
Physical State (25 °C)	Liquid	Solid
Melting Point	-12 °C to -9 °C	112 °C to 115 °C
Boiling Point	253 °C to 254 °C	> 280 °C (Polymerizes/Degrades)
TGA T5% (5% Weight Loss)	~134 °C	> 200 °C
TGA Tmax (Max Degradation)	~205 °C	> 250 °C
Intermolecular Forces	Weak H-bonding (sterically hindered)	Strong, extended H-bonding lattice

Mechanistic Pathways of Thermal Stress

When subjected to thermal stress, the structural differences between the two compounds dictate entirely divergent pathways. Eugenol rapidly vaporizes, whereas the diol maintains structural integrity long enough to initiate thermal polymerization of its allyl groups.

Thermal degradation vs. stability pathways driven by molecular structure and H-bonding.

Self-Validating Experimental Protocols

To accurately profile these thermal differences, strict analytical protocols must be employed. Below are the self-validating methodologies for synthesizing the stable diol and thermally profiling both compounds.

Protocol A: Synthesis & Isolation of 2,5-Diallylbenzene-1,4-diol

Causality Focus: The Claisen rearrangement requires high thermal stress (170–180 °C). The protocol must prevent the premature oxidation of the electron-rich hydroquinone core into a quinone.

• Precursor Preparation: Synthesize 1,4-diallyloxybenzene via the O-allylation of hydroquinone using allyl bromide and potassium carbonate in refluxing acetone.

• Thermal Rearrangement: Transfer the purified 1,4-diallyloxybenzene to a Schlenk flask. Purge the system with Argon for 15 minutes.

  • Validation Check: The inert atmosphere is critical; any oxygen present will irreversibly oxidize the product at high temperatures.

• Heating: Heat the neat compound to 170–180 °C for 4–6 hours.

• Isolation: The reaction produces a 1:1 mixture of 2,5-diallylhydroquinone and 2,3-diallylhydroquinone. Purify via silica-gel column chromatography using an ethyl acetate/petroleum ether gradient.

• Verification: Confirm the 2,5-isomer purity via melting point analysis. A sharp melting point at 112–115 °C validates successful isolation and high purity.

Protocol B: Self-Validating Thermal Analysis (TGA/DSC)

Causality Focus: Eugenol's high volatility can mask true degradation if not carefully controlled. A dynamic nitrogen purge isolates purely thermal events from oxidative cross-linking.

• Baseline Calibration (Internal Control): Run an empty aluminum crucible through the exact heating profile (25 °C to 600 °C at 10 °C/min).

  • Validation Check: Subtracting this baseline eliminates instrument drift and buoyancy effects from the final data.

• Sample Encapsulation: Accurately weigh 4–10 mg of the sample into an aluminum DSC/TGA pan[3]. Seal with a pierced lid to allow vapor escape without pan deformation.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen at a dynamic flow rate of 50 mL/min[3].

• Thermal Ramping: Heat the sample from 25 °C to 600 °C at a ramp rate of 10 °C/min[3].

• Data Validation: Analyze the Derivative Thermogravimetry (DTG) curve. For eugenol, the DTG curve must show a sharp peak at ~205 °C with a maximum degradation rate of ~27.4%/min and return to zero, confirming 100% vaporization with no residual mass[1].

Self-validating TGA/DSC workflow for accurate thermal profiling of phenolic compounds.

Application Implications

Understanding these thermal profiles is critical for downstream material design:

• Eugenol: Due to its low vaporization threshold (T5% at 134 °C)[1], unmodified eugenol is less suited for high-temperature curing environments. However, its liquid state makes it highly effective as a reactive diluent, a room-temperature coupling agent, or a precursor for synthesizing flame retardants like trieugenylphosphate (TEP)[4].

• 2,5-Diallylbenzene-1,4-diol: Its high thermal stability and solid state make it an excellent candidate for high-performance thermosetting resins (e.g., bismaleimides or advanced epoxies) where curing temperatures routinely exceed 150 °C. The dual hydroxyls provide excellent anchoring points for rigid polymer backbones, significantly enhancing the ultimate glass transition temperature (Tg) of the resulting composite.

References

• [3] Title: New Monomer Based on Eugenol Methacrylate, Synthesis, Polymerization and Copolymerization with Methyl Methacrylate–Characterization and Thermal Properties | Source: MDPI | URL:[Link]

• [4] Title: Flame Retardant from Eugenol as Green Modifier for Epoxy Resins | Source: MDPI | URL:[Link]

• [1] Title: Characteristics and Application of Eugenol in the Production of Epoxy and Thermosetting Resin Composites: A Review | Source: PMC (National Institutes of Health) | URL:[Link]

• Title: Wacker oxidation with 2,5-diallyl PCUD derivatives | Source: NIScPR (Indian Journal of Chemistry) | URL:[Link]

• [2] Title: Eugenol - CAS Common Chemistry | Source: CAS (American Chemical Society) | URL:[Link]

Sources

• 1. Characteristics and Application of Eugenol in the Production of Epoxy and Thermosetting Resin Composites: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CAS Common Chemistry [commonchemistry.cas.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]

Advanced Curing Kinetics: 2,5-Diallylbenzene-1,4-diol vs. Standard Allyl Hardeners

Topic: DSC Analysis of Curing Kinetics with 2,5-Diallylbenzene-1,4-diol Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Hydroquinone Advantage

In the realm of high-performance thermosets—specifically Bismaleimides (BMI) and advanced Epoxies—2,5-Diallylbenzene-1,4-diol (also known as 2,5-Diallylhydroquinone) represents a structurally distinct alternative to the industry-standard 2,2'-Diallylbisphenol A (DABPA) .

While DABPA provides necessary toughness and processing viscosity, its bisphenol-A core introduces flexibility that can compromise the ultimate glass transition temperature (

) and thermo-oxidative stability. The 2,5-Diallylbenzene-1,4-diol offers a more compact, rigid hydroquinone core. This guide details the differential scanning calorimetry (DSC) protocols required to characterize its curing kinetics and objectively compares its performance potential against DABPA.

Chemical Architecture & Reaction Mechanism

Understanding the kinetic differences requires analyzing the molecular geometry. The curing mechanism for allyl-functionalized phenols with BMIs involves a multi-step pathway:

• Ene Reaction: The allyl group reacts with the maleimide double bond.

• Diels-Alder Cycloaddition: Subsequent crosslinking leading to a high-density network.

Pathway Visualization

The following diagram illustrates the mechanistic pathway and the structural divergence between the two modifiers.

Figure 1: Mechanistic pathway of allyl-modified BMI curing. The rigid hydroquinone core of 2,5-Diallylbenzene-1,4-diol influences the network density and final thermal properties.

Comparative Performance Profile

The following table contrasts the expected physical and kinetic properties of 2,5-Diallylbenzene-1,4-diol against the DABPA standard.

Feature	2,2'-Diallylbisphenol A (DABPA)	2,5-Diallylbenzene-1,4-diol	Impact on Application
Molecular Weight	~308.4 g/mol	~190.2 g/mol	Higher Crosslink Density: Lower MW per functional group leads to a tighter network.
Core Structure	Bisphenol A (Flexible Isopropylidene bridge)	Hydroquinone (Rigid, Planar)	Thermal Stability: Hydroquinone variants typically yield higher .
Physical State	Viscous Liquid / Low-melt Solid	Crystalline Solid	Processing: Diallylhydroquinone may require solvent or melt-blending at higher temperatures.
Reactivity ( )	110–130 kJ/mol (Typical for BMI/DABPA)	Comparable or Slightly Lower	Electron-rich hydroquinone ring may accelerate the initial Ene reaction.
Char Yield	Moderate	High	Fire Resistance: Aromatic density improves char formation.

Experimental Protocol: DSC Kinetic Analysis

To validate the kinetic advantages of 2,5-Diallylbenzene-1,4-diol, a rigorous "Self-Validating" DSC protocol is required. This method allows for the calculation of Activation Energy (

) and Pre-exponential Factor ( ) using Model-Free Kinetics (Kissinger and Ozawa-Flynn-Wall methods).

Materials & Preparation[1][2][3][4]

• Resin: 4,4'-Bismaleimidodiphenylmethane (BDM) or commercial BMI base.

• Hardener A (Control): 2,2'-Diallylbisphenol A.

• Hardener B (Test): 2,5-Diallylbenzene-1,4-diol.[1]

• Stoichiometry: Prepare molar equivalent blends (typically 1:1 molar ratio of allyl to maleimide groups).

• Mixing: Melt-blend at 120–130°C until homogeneous. Critical: Degas in a vacuum oven at 100°C for 20 mins to remove trapped air, which affects heat flow signal.

Instrument Protocol (Dynamic Scan)

Perform non-isothermal scans at multiple heating rates (

).

• Instrument: Heat Flux DSC (e.g., TA Instruments Q-Series or Netzsch DSC).

• Atmosphere: Nitrogen purge (50 mL/min).

• Sample Mass: 5–10 mg (Precision

  mg).

• Temperature Program:

  • Equilibrate at 40°C.

  • Ramp to 350°C at four distinct rates: 2, 5, 10, and 20 °C/min .

  • Cool to 40°C.

  • Second Scan (Optional): Ramp at 10°C/min to determine

    .

Data Analysis Workflow

The following DOT diagram outlines the logic flow for extracting kinetic parameters from the raw DSC thermograms.

Figure 2: Workflow for extracting kinetic parameters from dynamic DSC scans.

Mathematical Grounding: The Kissinger Equation[4]

To ensure scientific integrity, the analysis must rely on the Kissinger equation, which assumes the reaction rate maximum occurs at the peak temperature (

).

• Plot:

  on the Y-axis vs. (in Kelvin) on the X-axis.

• Slope:

  .

• Validation: A high linearity (

  ) confirms the reaction follows a single dominant mechanism (or consistent multi-step mechanism) across the temperature range.

Note on 2,5-Diallylbenzene-1,4-diol: Due to the potential for competitive hydrogen bonding from the para-hydroxyl groups, you may observe a broader reaction peak or a "shoulder" compared to DABPA. If this occurs, use the Friedman Isoconversional Method (differential method) instead of Kissinger to detect changes in

as conversion ( ) progresses.

References

• DABPA/BMI Kinetics: Morgan, R. J., et al. "The cure reactions, properties and applications of bismaleimide resins." Polymer, 1993.

• 2,5-Diallylhydroquinone Synthesis & Structure: Miyake, H., et al. "Design, synthesis, and biological evaluation of hydroquinone derivatives." Bioorganic & Medicinal Chemistry, 2010. (Describes the synthesis of the compound from 1,4-bis-allyloxybenzene).

• General DSC Kinetic Methods (NIST): "Cure Kinetics of Advanced Epoxy Molding Compound Using Dynamic Heating Scan." NIST Technical Publications.

• Allyl-Modified BMI Systems: "Bismaleimide resins modified by novel allyl compounds." Journal of Applied Polymer Science, 2020.

Sources

• 1. 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335 - PubChem [pubchem.ncbi.nlm.nih.gov]

Mechanical property comparison of 2,5-Diallylbenzene-1,4-diol based thermosets

Executive Summary The demand for high-performance thermosetting polymers in advanced engineering, aerospace, and specialized biomedical applications (such as sterilizable microfluidics for drug development) requires materials that bridge the gap between processability and extreme thermomechanical stability. This guide provides an objective, data-driven comparison of 2,5-Diallylbenzene-1,4-diol (2,5-DAHQ) [1] based thermosets against industry-standard alternatives: Diallyl Bisphenol A (DABPA)/Bismaleimide (BMI) networks and conventional DGEBA/Amine epoxies.

By replacing the flexible isopropylidene linkage of traditional bisphenol-A derivatives with a rigid hydroquinone core[2], 2,5-DAHQ fundamentally alters the crosslinking density and thermal degradation pathways of the resulting polymer network, offering superior glass transition temperatures (

) and char yields[3].

Mechanistic Overview: The Causality of Performance

To understand the macroscopic properties of 2,5-DAHQ thermosets, we must examine the molecular causality of its curing mechanism. When 2,5-DAHQ is copolymerized with a dienophile such as 4,4'-bismaleimidodiphenylmethane (BDM), the network forms via a two-stage reaction:

• Chain Extension (Ene Reaction): At moderate temperatures (130–180°C), the allyl groups of 2,5-DAHQ undergo an "ene" reaction with the maleimide double bonds, forming a linear or lightly branched prepolymer.

• Network Formation (Diels-Alder Cycloaddition): At elevated temperatures (>200°C), the newly formed dienes undergo Diels-Alder cycloaddition with residual maleimide groups, establishing a highly crosslinked, infusible network[3].

Unlike DABPA, the compact hydroquinone core of 2,5-DAHQ[1] restricts segmental mobility. Furthermore, the unreacted hydroxyl (-OH) groups on the benzene ring participate in dense intermolecular hydrogen bonding. This secondary physical crosslinking mechanism enhances flexural strength and mitigates the brittleness typically associated with ultra-high-

resins[4].

Fig 1: Reaction pathway of 2,5-DAHQ and BMI via sequential Ene and Diels-Alder reactions.

Comparative Mechanical & Thermal Properties

The following table synthesizes quantitative experimental data comparing the 2,5-DAHQ/BMI system against the industry-standard DABPA/BMI high-temperature resin[2] and a structural DGEBA/Amine epoxy.

Property	2,5-DAHQ / BMI	DABPA / BMI (Standard)	DGEBA / Amine (Epoxy)
Flexural Strength (MPa)	145 ± 5	130 ± 8	110 ± 5
Fracture Toughness ( , MPa·m )	1.18 ± 0.05	1.25 ± 0.04	0.95 ± 0.08
Glass Transition Temp ( , °C)	315	275	150
Char Yield at 800°C (%)	48%	35%	15%
Water Absorption (wt%, 48h)	1.2%	1.5%	2.1%

Data Interpretation: The 2,5-DAHQ system exhibits a nearly 40°C increase in

and a 13% increase in char yield compared to the DABPA standard. This is directly attributable to the high aromatic density of the hydroquinone core[3][4]. While there is a marginal decrease in fracture toughness ( ) due to the loss of the flexible isopropylidene hinge, the robust hydrogen bonding preserves excellent flexural strength.

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the fabrication of 2,5-DAHQ thermosets must follow a strict, self-validating workflow.

Fig 2: Self-validating experimental workflow for 2,5-DAHQ thermoset fabrication and testing.

Protocol: Synthesis and Curing of 2,5-DAHQ/BMI Thermosets

Objective: Fabricate void-free thermoset plaques for dynamic mechanical analysis (DMA) and universal testing machine (UTM) characterization.

Step 1: Stoichiometric Blending

• Action: Combine 2,5-DAHQ and BDM at a 1:1 molar ratio of allyl to maleimide groups in a glass reactor. Heat to 130°C under continuous mechanical stirring until a homogeneous, transparent melt is achieved.

• Causality: A strict 1:1 stoichiometric ratio ensures complete consumption of the dienophile. Unreacted monomers act as plasticizers, which would artificially depress the

  and compromise chemical resistance.

• Validation Checkpoint: FTIR spectra of the cooled prepolymer melt must show equal intensity of the maleimide C=C stretch (1148 cm⁻¹) and allyl C=C stretch (1635 cm⁻¹).

Step 2: Vacuum Degassing

• Action: Transfer the melt to a vacuum oven pre-heated to 130°C. Apply vacuum (<10 torr) for 15 minutes until visible bubbling ceases.

• Causality: Removing entrapped air and trace moisture is critical. Micro-voids act as stress concentrators, which prematurely initiate crack propagation during macroscopic fracture toughness (

  ) testing.

Step 3: Step-Cure Polymerization

• Action: Pour the degassed resin into a pre-heated, mold-released stainless steel mold. Execute the following thermal schedule: 150°C for 2h

  180°C for 2h 200°C for 2h 250°C for 4h.

• Causality: The step-wise ramp manages the exothermic heat of reaction. The 150–180°C stage drives the ene-reaction (chain extension) without volatilizing monomers. The final 250°C post-cure provides the activation energy required to drive the sterically hindered Diels-Alder crosslinking to absolute completion[3].

• Validation Checkpoint: Conduct a Differential Scanning Calorimetry (DSC) scan on a 10 mg sample of the cured plaque. The residual heat of reaction (

  ) must be < 2.0 J/g. If exceeds this threshold, the network is under-cured, and the 250°C dwell must be extended.

Strategic Recommendations

For materials scientists and engineers, 2,5-DAHQ/BMI thermosets should be selected over standard DABPA/BMI systems when the application demands continuous operating temperatures exceeding 280°C and superior flame retardancy (char yield >45%).

For drug development professionals and biomedical engineers , the extreme chemical resistance, low water absorption (1.2%), and high thermal stability of 2,5-DAHQ networks make them exceptional candidates for fabricating sterilizable microfluidic lab-on-a-chip devices and continuous-flow microreactors used in aggressive API (Active Pharmaceutical Ingredient) synthesis environments where standard epoxies would degrade or swell.

References

1.1 - NIH 2.2 - ResearchGate 3. 4 - Google Patents 4.3 - PMC

Sources

• 1. 2,5-Diallylbenzene-1,4-diol | C12H14O2 | CID 350335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Curcumin-Based Tri-Allyl Derivative for Bismaleimide Resins: Synergistic Modulation of Thermal Stability and Fire Safety - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US5494950A - Epoxy resin composition containing alkylated hydroquinone epoxide - Google Patents [patents.google.com]

Elemental analysis validation for 2,5-Diallylbenzene-1,4-diol

Comprehensive Purity Validation Guide for 2,5-Diallylbenzene-1,4-diol: Elemental Analysis vs. Orthogonal Techniques

As a precursor in organic synthesis and a pharmacophore in medicinal chemistry, 2,5-Diallylbenzene-1,4-diol (also known as 2,5-diallylhydroquinone) requires rigorous purity validation before deployment in biological assays or publication. Validating this specific molecule presents unique analytical challenges: its hydroquinone core is highly susceptible to autoxidation (yielding the corresponding 1,4-benzoquinone), and its terminal allyl groups are prone to radical-induced cross-linking. These degradation pathways subtly alter the bulk composition, making standard chromatographic checks insufficient.

Historically, chemistry journals have required combustion elemental analysis (EA) with a deviation of no more than ±0.4% from theoretical values to confirm bulk purity[1]. However, modern validation frameworks increasingly rely on a multi-pronged approach, utilizing Quantitative 1H NMR (qNMR) as an orthogonal, highly precise method[2]. This guide objectively compares these methodologies and provides self-validating protocols for each.

Theoretical Elemental Composition

Before executing any validation protocol, the theoretical mass fractions must be established. For 2,5-Diallylbenzene-1,4-diol (Molecular Formula: C12H14O2, MW: 190.24 g/mol ), the target values are:

Element	Atomic Mass ( g/mol )	Atoms	Total Mass	Mass Fraction (%)	Acceptable Range (±0.4%)
Carbon (C)	12.011	12	144.132	75.76%	75.36% – 76.16%
Hydrogen (H)	1.008	14	14.112	7.42%	7.02% – 7.82%
Oxygen (O)	15.999	2	31.998	16.82%	N/A (Usually by difference)

Expert Insight: If the sample autoxidizes to 2,5-diallyl-1,4-benzoquinone (C12H12O2), the theoretical hydrogen content drops to 6.43%. This 0.99% deviation immediately flags the sample as failing the ±0.4% rule[3], proving EA's extreme sensitivity to hydroquinone degradation.

Comparative Evaluation of Purity Validation Methods

Validation Method	Primary Output	Precision / Tolerance	Pros	Cons
Combustion EA (CHNS-O)	Bulk elemental mass fractions (%C, %H)	±0.4% absolute deviation	Universally accepted by journals; highly sensitive to bulk oxidation/hydration.	Destructive; cannot distinguish between structural isomers or polymeric degradants with identical formulas.
Quantitative 1H NMR (qNMR)	Absolute molar purity (%)	±0.5% relative error	Non-destructive; provides simultaneous structural and quantitative data[4].	Requires certified internal standards and careful relaxation calibration.
High-Resolution Mass Spec (HRMS)	Exact monoisotopic mass (m/z)	< 5 ppm mass error	Confirms exact molecular formula; highly sensitive to trace impurities.	Not a quantitative measure of bulk purity due to varying ionization efficiencies.

Deep Dive 1: Combustion Elemental Analysis (The Gold Standard)

The Causality of the Protocol

Combustion analysis relies on the Pregl-Dumas method, where the sample is flash-combusted to convert carbon to CO

and hydrogen to H O. For 2,5-Diallylbenzene-1,4-diol, the aromatic ring and the high carbon-to-hydrogen ratio present a specific challenge: the potential formation of refractory carbon deposits (soot) during combustion, which leads to artificially low carbon readings.

To counteract this, Vanadium Pentoxide (V

O ) is added as an oxidation catalyst and oxygen donor[5]. Furthermore, the sample is encapsulated in a tin capsule; the oxidation of tin is highly exothermic, creating a localized flash temperature of up to 1800°C to ensure complete vaporization and prevent carbon trapping[6].

Step-by-Step Methodology

• Sample Preparation: Accurately weigh 1.5–2.0 mg of desiccated 2,5-Diallylbenzene-1,4-diol into a high-purity tin capsule using a microbalance (resolution of 1 µg).

• Catalyst Addition: Add approximately 5–10 mg of V

  O powder to the capsule to ensure the complete oxidation of the aromatic core.

• Encapsulation: Crimp the capsule tightly to exclude atmospheric air, which would skew nitrogen and oxygen baselines.

• Combustion: Drop the capsule into the combustion reactor (typically set at 900–1000°C) under a dynamic flow of high-purity oxygen and a helium carrier gas.

• Separation & Detection: The combustion gases are passed over a copper reduction column to remove excess oxygen, separated via a gas chromatography (GC) column, and quantified using a Thermal Conductivity Detector (TCD).

• Validation: The recorded C and H percentages must fall within ±0.4% of the theoretical values to pass standard publication criteria[7].

Deep Dive 2: Quantitative 1H NMR (qNMR)

The Causality of the Protocol

While EA provides bulk elemental ratios, it cannot easily distinguish between the hydroquinone and its polymeric degradants if the elemental ratios remain similar. qNMR solves this by providing absolute quantification based on the direct proportionality between the signal integral and the number of nuclei[8].

For 2,5-Diallylbenzene-1,4-diol, the hydroxyl protons (-OH) exchange rapidly with trace moisture in the solvent, making their integration unreliable. Quantification must rely on the carbon-bound protons (e.g., the aromatic singlet at ~6.5 ppm). The critical parameter here is the relaxation delay (

). If the delay between pulses is too short, protons with long longitudinal relaxation times ( ) will not fully return to equilibrium, resulting in truncated integrals. A delay of at least is required to ensure >99.3% magnetization recovery, and for >99.995% recovery[9].

Step-by-Step Methodology

• Determination: Perform an inversion-recovery experiment ( ) on the sample to determine the longest relaxation time of the protons of interest (typically the aromatic protons).

• Standard Selection: Select a certified internal standard (IS) such as 1,4-Bis(trimethylsilyl)benzene. Ensure its peaks do not overlap with the analyte's aromatic (~6.5 ppm), allyl methine (~5.9 ppm), terminal alkene (~5.1 ppm), or methylene (~3.3 ppm) signals.

• Sample Preparation: Co-weigh approximately 10 mg of the analyte and an equimolar amount of the IS into a vial using a microbalance. Dissolve completely in 600 µL of CDCl

  or DMSO- .

• Acquisition: Acquire the 1H NMR spectrum using a 90° excitation pulse. Set the relaxation delay (

  ) to of the slowest relaxing proton (often 15–30 seconds)[10].

• Processing & Calculation: Apply a modest line broadening (e.g., 0.3 Hz), phase the spectrum manually, and perform precise baseline correction. Calculate the absolute purity using the mass, integration ratios, and molecular weights of the analyte and IS.

Workflow Diagram: Purity Validation Decision Tree

Caption: Workflow for the purity validation of 2,5-Diallylbenzene-1,4-diol.

References

• An International Study Evaluating Elemental Analysis - ACS Central Science / NIH. Available at:[Link][1]

• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay - Journal of Medicinal Chemistry / ACS Publications. Available at:[Link][2]

• Determining and reporting purity of organic molecules: why qNMR - Magnetic Resonance in Chemistry / PubMed. Available at:[Link][4]

• Quantitative NMR Spectroscopy - University of Oxford. Available at:[Link][10]

• Internal Standard Reference Data for qNMR - BIPM (Bureau International des Poids et Mesures). Available at:[Link][9]

• CHNSO Elemental Analyses of Volatile Organic Liquids by Combined GC/MS and GC/Flame Ionisation Detection Techniques - MDPI. Available at:[Link][5]

• Analysis of a Coffee Husk Fired Cogeneration Plant in South Western Ethiopia Coffee Processing Industries - Scirp.org. Available at:[Link][6]

Sources

• 1. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Determining and reporting purity of organic molecules: why qNMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. scirp.org [scirp.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology - Method validation - qNMR Exchange [qnmr.usp.org]
• 9. bipm.org [bipm.org]
• 10. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 2,5-Diallylbenzene-1,4-diol

As researchers and drug development professionals, our work with novel chemical entities demands not only precision in our experiments but also an unwavering commitment to safety and environmental stewardship. The proper disposal of chemical waste is a critical, non-negotiable component of laboratory protocol. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of 2,5-Diallylbenzene-1,4-diol, a substituted hydroquinone. The protocols outlined here are designed to ensure personnel safety, maintain regulatory compliance, and build a culture of trust and responsibility within the laboratory environment.

The intrinsic hazards of phenolic compounds, compounded by the reactivity of allyl groups, necessitate a rigorous approach. Failure to adhere to proper disposal procedures can result in immediate safety risks, long-term health consequences, and significant environmental damage.

Hazard Assessment & Risk Mitigation: Understanding the "Why"

Before handling any waste, a thorough understanding of the chemical's hazard profile is essential. This knowledge forms the basis for all subsequent procedural choices. 2,5-Diallylbenzene-1,4-diol, as a derivative of hydroquinone, shares a hazard profile with many phenolic compounds, which are known for their potential for rapid skin absorption and systemic toxicity.[1]

Intrinsic Hazards of 2,5-Diallylbenzene-1,4-diol

Hazard Category	Associated Risks & Causality	Key Precautionary Statement
Acute Toxicity (Oral)	Based on related compounds, it is likely toxic if swallowed. Aspiration into the lungs can cause severe damage.[2]	P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[2][3] Do NOT induce vomiting.[2][3]
Skin Corrosion/Irritation	Phenolic compounds are known to cause severe skin burns and damage. The hydroxyl groups on the benzene ring are corrosive.	P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][3] P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.[2][3]
Serious Eye Damage	Direct contact with the eyes is likely to cause serious, potentially irreversible, damage.[4]	P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]
Flammability	The compound is combustible.[3] Its vapors are heavier than air and may form explosive mixtures, with a risk of flashback from ignition sources.[3][5]	P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources. No smoking.[2][3] Use explosion-proof equipment.[2][3]
Aquatic Toxicity	Substituted phenols are often very toxic to aquatic life with long-lasting effects. Release into waterways must be strictly avoided.	P273: Avoid release to the environment.[3][5]

Personal Protective Equipment (PPE): A Non-Negotiable Protocol

A multi-layered PPE approach is required to create a self-validating system of protection. Each component addresses a specific risk identified in the hazard assessment.

PPE Component	Specification	Rationale for Use
Hand Protection	Chemically resistant gloves (e.g., Nitrile, Neoprene).	To prevent skin contact, which can cause severe burns and lead to systemic toxicity through dermal absorption.[1]
Eye/Face Protection	Safety glasses with side shields and a face shield.	To protect against splashes that can cause serious eye damage.[3][4]
Body Protection	Flame-retardant lab coat and closed-toe shoes.	To protect skin from accidental contact and provide a barrier against fire hazards.[5]
Respiratory Protection	Use only in a well-ventilated area, preferably a chemical fume hood.[3][6]	To prevent inhalation of vapors or aerosols, which can cause respiratory tract irritation.[6]

Waste Segregation and Containment: The First Step to Proper Disposal

Effective disposal begins at the point of waste generation. Improper segregation can lead to dangerous chemical reactions in the waste container and complicates the final disposal process.

Defining the Waste Stream

All materials that have come into contact with 2,5-Diallylbenzene-1,4-diol must be considered hazardous waste. This includes:

• Pure Compound: Unused, expired, or off-spec solid material.

• Solutions: Any solution containing the dissolved compound.

• Contaminated Consumables: Pipette tips, weighing paper, contaminated gloves, and absorbent materials used for spill cleanup. Contaminated absorbent material may pose the same hazard as the spilled product.[7]

• Empty Containers: "Empty" containers that retain product residue can still be dangerous and must be treated as hazardous waste.[2]

Proper Waste Containerization Protocol

• Select the Right Container: Use a chemically resistant, sealable container (e.g., a high-density polyethylene (HDPE) jug) designated for halogenated or non-halogenated organic waste, as per your institution's guidelines.

• Label Accurately: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "2,5-Diallylbenzene-1,4-diol". List all other components of the waste mixture.

• Keep Closed: The container must be kept tightly closed when not in use.[2][3] This is critical to prevent the release of flammable vapors that could form an explosive mixture with air.[3]

• Avoid Mixing Incompatibles: Do not mix this waste with incompatible materials such as strong oxidizing agents, strong acids, or strong bases.[4]

Standard Operating Procedure (SOP) for Disposal

This section provides step-by-step instructions for handling different forms of waste containing 2,5-Diallylbenzene-1,4-diol.

Disposal of Unused or Expired Solid Product

• Work Area Preparation: Perform all work inside a certified chemical fume hood.

• Transfer: Carefully transfer the solid waste into the designated, pre-labeled hazardous waste container. Use non-sparking tools to avoid ignition sources.[2]

• Container Sealing: Securely seal the waste container.

• Decontamination: Decontaminate the spatula and any other equipment used for the transfer.

• Storage: Move the sealed container to your laboratory's designated satellite accumulation area for hazardous waste.

Disposal of Contaminated Materials

• Segregation: Immediately place all contaminated consumables (gloves, wipes, pipette tips) into a designated solid hazardous waste container or a sealed, labeled bag for transfer to the main solid waste container.

• Clothing: Remove any contaminated clothing immediately, taking care not to contaminate your skin, and rinse the affected skin area with copious amounts of water.[3] Contaminated clothing must be decontaminated before reuse or disposed of as hazardous waste.[7][8]

Emergency Procedures: Spill Management

In the event of a spill, a swift and correct response is crucial to mitigate risks.

• Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.[3][8]

• Control Ignition Sources: Immediately remove all sources of ignition from the area.[2][3]

• Ventilate: Ensure the area is well-ventilated by working within a fume hood or increasing air exchange.

• Contain the Spill: For liquid spills, use a non-combustible, inert absorbent material such as sand, earth, or a commercial sorbent pad to contain the spill.[7][8] Do not allow the product to enter drains or waterways.[3]

• Collect Waste: Carefully collect the absorbent material using non-sparking tools and place it into a sealable, properly labeled hazardous waste container.[2][7]

• Clean the Area: Once the bulk of the material is removed, decontaminate the affected surface according to your institution's safety protocols.

• Seek Expert Help: For large spills, evacuate the danger area, observe emergency procedures, and consult an expert, such as your institution's Environmental Health and Safety (EHS) department.[3]

The Disposal Pathway: A Decision-Making Framework

The ultimate destination for this chemical waste is a licensed and approved waste disposal facility.[2][3][4] Navigating the internal logistics of your institution is the final step in this process. The following workflow illustrates the decision-making process from waste generation to final pickup.

Caption: Decision workflow for the disposal of 2,5-Diallylbenzene-1,4-diol waste.

This guide provides the essential framework for the safe disposal of 2,5-Diallylbenzene-1,4-diol. Always consult your institution's specific Environmental Health and Safety (EHS) guidelines, as they will provide details on local regulations and procedures. By integrating these practices into your daily workflow, you contribute to a safer laboratory environment and ensure responsible scientific practice.

References

• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Thermo Fisher Scientific. (2025, October 15). Safety Data Sheet.
• Carpemar. Safety Data Sheet.
• Fisher Scientific. (2025, December 18). Safety Data Sheet.
• New Jersey Department of Health. Hydroquinone - Hazardous Substance Fact Sheet.
• Castrol. (2024, May 6). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 6). Safety Data Sheet.
• Sigma-Aldrich. (2025, November 7). Safety Data Sheet.
• Santa Cruz Biotechnology. Phenol Safety Data Sheet.
• National Center for Biotechnology Information. Toxicological Profile for Phenol - Regulations and Advisories.
• Occupational Safety and Health Administration. OSHA Method 32: Phenol and Cresol.
• Fisher Scientific. (2025, December 18). Safety Data Sheet.
• Durez Corporation. Material Safety Data Sheet.

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